(S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride

• CAS: 1310923-31-9

Core Science & Biosynthesis

Spectroscopic data for (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride

Technical Whitepaper: Structural Elucidation and Spectroscopic Validation of (S)-1-(3-Fluorophenyl)propan-1-amine Hydrochloride

Executive Summary

This technical guide outlines the comprehensive characterization of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride , a critical chiral building block in the synthesis of calcimimetics and other fluorinated pharmaceutical agents. As a Senior Application Scientist, I present a validation workflow that prioritizes stereochemical integrity and salt stoichiometry. This guide moves beyond static data, offering a causal analysis of spectral features—specifically the coupling patterns induced by the meta-fluorine substituent—and establishes a self-validating protocol for quality control.

Synthetic Context & Isolation Logic

To interpret spectroscopic data accurately, one must understand the compound's origin. The (S)-enantiomer is typically accessed via two primary routes:

• Enzymatic Transamination: Using

  -transaminases on 3-fluoropropiophenone. This yields high enantiomeric excess ( ) but may leave protein/cofactor residues.

• Classical Resolution: Crystallization of the racemic amine with chiral acids (e.g., tartaric acid). This often requires multiple recrystallizations to achieve high optical purity.

The conversion to the Hydrochloride (HCl) salt serves two purposes: it stabilizes the amine against oxidation and facilitates purification via precipitation. However, it introduces hygroscopicity, necessitating strict drying protocols before analysis.

Nuclear Magnetic Resonance (NMR) Profiling

H NMR: The Proton Connectivity Map

The proton spectrum is defined by the propyl chain's spin system and the distinct splitting of the aromatic ring by the fluorine atom (

).

• Solvent Selection: DMSO-

  is preferred over CDCl or D O for the HCl salt to clearly visualize the ammonium protons ( ), which exchange rapidly in protic solvents.

Table 1: Predicted

H NMR Data (400 MHz, DMSO- )

Position	(ppm)	Multiplicity	Integration	Coupling ( in Hz)	Structural Assignment
NH	8.40 – 8.60	Broad Singlet	3H	-	Ammonium protons (salt formation confirmation).
Ar-H	7.35 – 7.45	Multiplet	1H	-	Aromatic C5-H (meta to F).
Ar-H	7.20 – 7.30	Multiplet	2H	-	Aromatic C2-H, C6-H (ortho/para to alkyl).
Ar-H	7.10 – 7.18	Multiplet	1H	-	Aromatic C4-H (ortho to F).
CH-N	4.15 – 4.25	Multiplet	1H		Chiral Center (Benzylic methine).
CH	1.85 – 2.05	Multiplet	2H	-	Propyl methylene group (diastereotopic nature possible).
CH	0.75 – 0.85	Triplet	3H		Terminal methyl group.

Expert Insight: The aromatic region is not a simple first-order system. The fluorine atom causes "roofing" effects and additional splitting (

Hz). The C2-H proton (isolated between the alkyl group and F) often appears as a distinct doublet of triplets or broad singlet depending on resolution.

F NMR: The Fluorine Fingerprint

Fluorine NMR is the most robust tool for confirming the oxidation state and position of the fluorine atom.

• Chemical Shift:

  to ppm (relative to CFCl ).

• Pattern: Multiplet (decoupled spectrum appears as a singlet).

• Validation: A shift toward -110 ppm suggests oxidation; a shift toward -120 ppm suggests loss of the amine functionality.

C NMR: Carbon-Fluorine Coupling

The carbon spectrum validates the skeleton. The key feature is the C-F coupling , which splits carbon signals into doublets.

Table 2: Key

C NMR Features (100 MHz, DMSO- )

Carbon Type	(ppm)	Splitting Pattern	Coupling ( )
C-F (C3)	~162.5	Doublet ( )	~245 Hz
C-N (Chiral)	~55.0	Doublet ( )	~2 Hz (Small/Negligible)
Ar-C (C2/C4)	~114-130	Doublets ( )	~21 Hz

Workflow Visualization: Analytical Logic

The following diagram illustrates the decision matrix for validating the salt form and chiral purity.

Figure 1: Analytical workflow for the structural and stereochemical validation of fluorinated amine salts.

Stereochemical Validation (The "S" Configuration)

Distinguishing the (S)-enantiomer from the (R)-enantiomer is the most critical step.[1]

Chiral HPLC Protocol

Standard C18 columns cannot separate enantiomers. A polysaccharide-based chiral stationary phase is required.

• Column: Daicel Chiralpak IA or IC (Immobilized Amylose/Cellulose derivatives).

• Mobile Phase: Hexane : Ethanol : Diethylamine (90:10:0.1). Note: Diethylamine is crucial to sharpen the amine peak.

• Detection: UV at 210 nm and 254 nm.

• Expectation: The (S)-enantiomer typically elutes first or second depending on the specific column selector. A racemic standard must be injected first to establish retention times.

Optical Rotation (Polarimetry)

• Method: USP <781>.

• Conditions:

  in Methanol at 20°C, Sodium D-line (589 nm).

• Sign: While specific rotation values are solvent-dependent, benzylic amines of the (S)-configuration in this class generally exhibit a negative (-) rotation as the HCl salt in methanol.

• Target Range:

  to (predicted based on analogs). Note: The free base may have the opposite sign.

Vibrational Spectroscopy (IR) & Mass Spectrometry

FTIR (ATR Method)

• Amine Salt: Broad, strong band at 2800–3000 cm

  (N-H stretching of ).

• Aromatic C-F: Strong stretch at 1200–1250 cm

  .

• Fingerprint: Meta-disubstituted benzene ring bending at 690 cm

  and 780 cm .

Mass Spectrometry (ESI+)

• Molecular Ion:

  Da (Free base mass + H).

• Fragmentation:

  • (Loss of NH , formation of carbocation).
  • (Loss of propyl chain/rearrangement).

• Isotope Pattern: No distinct Cl isotope pattern in the parent ion unless analyzing the salt cluster, but the M+H is detected as the free amine cation.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. Wiley.[2] (Authoritative text on NMR coupling constants and amine salt shifts).

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[2] (Reference for

  F chemical shift ranges).

• Breuer, M., et al. (2004). "Industrial Methods for the Production of Optically Active Amines." Angewandte Chemie International Edition, 43(7), 788-824. Link (Context on synthesis and resolution of chiral amines).

• Sigma-Aldrich (Merck). "Chiral HPLC Column Selection Guide." Link (Protocol grounding for enantiomeric separation).

• US Pharmacopeia (USP). General Chapter <781> Optical Rotation. (Standardized methodology for polarimetry).

Sources

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• 2. spectrabase.com [spectrabase.com]

A Comprehensive Technical Guide to the Chiral Synthesis of (S)-1-(3-Fluorophenyl)propan-1-amine Hydrochloride

Abstract

This technical guide provides an in-depth exploration of the chiral synthesis of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride, a valuable chiral building block in pharmaceutical research and development. Recognizing the critical importance of enantiopurity in drug efficacy and safety, this document details and critically evaluates three robust synthetic strategies: Asymmetric Reductive Amination (ARA), Chemoenzymatic Dynamic Kinetic Resolution (DKR), and Diastereoselective Synthesis using a Chiral Auxiliary. Each methodology is presented with a focus on the underlying chemical principles, field-proven insights into experimental design, and detailed, self-validating protocols. The guide is intended for researchers, scientists, and drug development professionals seeking to implement or optimize the synthesis of this and related chiral amines.

Introduction: The Significance of Chiral Amines

Chiral amines are ubiquitous structural motifs in a vast array of pharmaceuticals, agrochemicals, and natural products.[1] The specific stereochemistry of an amine can profoundly influence its biological activity, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even detrimental. (S)-1-(3-Fluorophenyl)propan-1-amine is a key intermediate whose structural features, including the fluorine substituent, can enhance metabolic stability and binding affinity to biological targets. Consequently, the development of efficient and highly stereoselective synthetic routes to its hydrochloride salt is of significant interest to the pharmaceutical industry.

This guide will dissect three prominent and practical approaches to achieving high enantiopurity in the synthesis of the target molecule, moving from direct asymmetric synthesis to resolution-based and auxiliary-mediated methods.

Strategic Approaches to the Chiral Synthesis

The synthesis of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride originates from the readily available prochiral ketone, 3'-fluoropropiophenone. The primary challenge lies in the stereoselective introduction of the amine functionality at the benzylic position.

Figure 1: Overview of synthetic strategies.

Asymmetric Reductive Amination (ARA)

Asymmetric reductive amination is a highly atom-economical and elegant approach for the direct conversion of ketones to chiral primary amines.[2] This one-pot process involves the in-situ formation of an imine from the ketone and an amine source, followed by asymmetric reduction catalyzed by a chiral transition metal complex.

Mechanistic Rationale

The core of this strategy lies in the use of a chiral catalyst, often a Ruthenium or Iridium complex with a chiral ligand, which creates a chiral environment for the reduction of the prochiral imine intermediate. The most widely accepted mechanism for transfer hydrogenation with Noyori-type catalysts involves a concerted transfer of a hydride from the metal and a proton from the ligand to the imine substrate via a six-membered transition state. The stereochemical outcome is dictated by the steric and electronic interactions between the substrate and the chiral ligand in this transition state.[3]

Figure 2: Simplified workflow for Asymmetric Reductive Amination.

Experimental Protocol: Asymmetric Transfer Hydrogenation

This protocol is adapted from established procedures for the asymmetric transfer hydrogenation of aryl ketones.[4]

Step 1: Catalyst Preparation and Reductive Amination

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the chiral catalyst, such as (S,S)-TsDPEN-RuCl(p-cymene) (0.5-1 mol%).

• Add anhydrous solvent (e.g., isopropanol or a formic acid/triethylamine azeotrope) via cannula.

• Add 3'-fluoropropiophenone (1.0 eq).

• Add the amine source, such as ammonium formate (5.0 eq).

• Heat the reaction mixture to the specified temperature (e.g., 40-60 °C) and stir for 12-24 hours, monitoring the reaction progress by TLC or GC.

Step 2: Work-up and Isolation of the Free Amine

• Cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of water.

• Make the solution basic (pH > 11) by adding a saturated aqueous solution of sodium bicarbonate or sodium hydroxide.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) (3 x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (S)-1-(3-Fluorophenyl)propan-1-amine.

Step 3: Formation of the Hydrochloride Salt

• Dissolve the crude free amine in a minimal amount of a suitable solvent such as diethyl ether or isopropanol.[5]

• Slowly add a solution of HCl in the same solvent (e.g., 2 M HCl in diethyl ether) dropwise with stirring until precipitation is complete.

• Filter the resulting solid, wash with cold diethyl ether, and dry under vacuum to obtain (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride.

Causality and Field Insights

• Choice of Catalyst: The enantioselectivity is highly dependent on the choice of the chiral ligand. Noyori-type catalysts with ligands like TsDPEN are well-established for their high efficiency and selectivity in the reduction of aryl ketones.[3]

• Hydrogen Source: While high-pressure hydrogen gas can be used, transfer hydrogenation using formic acid/triethylamine or isopropanol as the hydrogen source is often preferred for operational simplicity and safety.[4]

• Amine Source: Ammonium salts like ammonium formate or ammonium acetate serve as both the amine source and can participate in the catalytic cycle.[6]

Chemoenzymatic Dynamic Kinetic Resolution (DKR)

Dynamic Kinetic Resolution (DKR) is a powerful strategy that combines the enzymatic resolution of a racemic mixture with in-situ racemization of the slower-reacting enantiomer, theoretically allowing for a 100% yield of the desired enantiomerically pure product.[7]

Mechanistic Rationale

This approach begins with the synthesis of racemic 1-(3-fluorophenyl)propan-1-amine, typically through a standard reductive amination of 3'-fluoropropiophenone with ammonia and a reducing agent like sodium borohydride. The resulting racemic amine is then subjected to DKR.

The DKR process involves two key catalysts operating in concert:

• A Lipase: An enzyme, such as Candida antarctica lipase B (CALB), selectively acylates one enantiomer of the amine (e.g., the R-enantiomer) with an acyl donor (e.g., ethyl acetate).

• A Racemization Catalyst: A metal catalyst, often a palladium-based complex, continuously racemizes the unreacted (S)-amine, feeding it back into the enzymatic resolution cycle.[8]

Figure 3: Principle of Dynamic Kinetic Resolution.

Experimental Protocol

Step 1: Synthesis of Racemic 1-(3-Fluorophenyl)propan-1-amine

• Dissolve 3'-fluoropropiophenone (1.0 eq) and ammonium acetate (10 eq) in methanol.

• Stir the mixture at room temperature for 2-4 hours.

• Cool the reaction to 0 °C and add sodium borohydride (1.5 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir overnight.

• Perform a standard aqueous work-up with basification and extraction as described in section 3.2, Step 2 to obtain the racemic amine.

Step 2: Dynamic Kinetic Resolution

• To a flask containing the racemic amine (1.0 eq) in an anhydrous solvent (e.g., toluene), add the racemization catalyst (e.g., a palladium nanocatalyst, 1-2 mol%).[8]

• Add the lipase (e.g., Novozym 435, an immobilized form of CALB) and the acyl donor (e.g., ethyl acetate, 2.0 eq).

• Heat the mixture (e.g., to 70 °C) under an inert atmosphere and stir until the desired conversion is reached (monitored by chiral HPLC).

• Filter off the enzyme and the metal catalyst.

• The resulting mixture contains the (R)-amide and the unreacted (S)-amine. The (S)-amine can be isolated by column chromatography or by acidic extraction.

Step 3: Formation of the Hydrochloride Salt

• Follow the procedure outlined in section 3.2, Step 3.

Causality and Field Insights

• Enzyme and Acyl Donor Selection: The choice of lipase and acyl donor is crucial for achieving high enantioselectivity and reaction rates. CALB is a robust and widely used lipase for amine resolution.[9]

• Racemization Catalyst: The racemization catalyst must be compatible with the enzymatic reaction conditions and efficiently racemize the unreacted amine without degrading it.

• Separation: The final separation of the acylated amine from the desired unreacted amine is a critical step.

Diastereoselective Synthesis via Chiral Auxiliary

The use of a chiral auxiliary, such as Ellman's tert-butanesulfinamide, provides a reliable and highly diastereoselective route to chiral amines.[10]

Mechanistic Rationale

This method involves the condensation of the chiral auxiliary with the prochiral ketone to form a diastereomeric mixture of N-sulfinyl imines. The tert-butanesulfinyl group then directs the stereoselective addition of a hydride reducing agent to the imine C=N bond. The bulky tert-butyl group effectively shields one face of the imine, leading to the preferential formation of one diastereomer. The auxiliary is then readily cleaved under acidic conditions.

Figure 4: Workflow for chiral amine synthesis using a sulfinamide auxiliary.

Experimental Protocol

Step 1: Formation of N-tert-Butanesulfinyl Imine

• To a solution of 3'-fluoropropiophenone (1.0 eq) in an anhydrous solvent (e.g., THF), add (S)-(-)-2-methyl-2-propanesulfinamide ((S)-tert-butanesulfinamide, 1.1 eq).

• Add a Lewis acid catalyst, such as Ti(OEt)₄ (2.0 eq).

• Heat the mixture to reflux for 4-6 hours, monitoring the formation of the imine by TLC.

Step 2: Diastereoselective Reduction

• Cool the reaction mixture to -78 °C (dry ice/acetone bath).

• Slowly add a solution of a reducing agent, such as sodium borohydride (2.0 eq) in THF.

• Stir the reaction at -78 °C for 3 hours, then allow it to warm to room temperature and stir overnight.

Step 3: Cleavage of the Chiral Auxiliary and Salt Formation

• Cool the reaction mixture to 0 °C and quench by the slow addition of methanol.

• Add a solution of HCl in a suitable solvent (e.g., 4M HCl in dioxane) and stir at room temperature for 1-2 hours.

• Concentrate the mixture under reduced pressure.

• Add diethyl ether to the residue to precipitate the hydrochloride salt.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum to yield (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride.

Causality and Field Insights

• Auxiliary Choice: The (S)-tert-butanesulfinamide auxiliary is chosen to direct the formation of the (S)-amine. The corresponding (R)-auxiliary would yield the (R)-amine.

• Reducing Agent: The choice of reducing agent can influence the diastereoselectivity. Sodium borohydride is a common and effective choice.

• One-Pot Procedure: The cleavage of the auxiliary and the formation of the hydrochloride salt can often be combined into a single step by using HCl in a suitable solvent.

Analytical Validation: Chiral HPLC

Regardless of the synthetic route chosen, the enantiomeric excess (ee) of the final product must be determined. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for this analysis.

Protocol for Enantiomeric Excess Determination

• Column: A chiral stationary phase (CSP) is required. Polysaccharide-based columns, such as those with cellulose or amylose derivatives (e.g., Chiralcel OD-H or Chiralpak AD-H), are often effective for separating enantiomers of amines.[1][4]

• Mobile Phase: A typical mobile phase for normal-phase separation consists of a mixture of hexane and isopropanol, often with a small amount of an amine modifier like diethylamine (DEA) to improve peak shape and resolution.

• Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 254 nm) is standard.

• Sample Preparation: Dissolve a small amount of the free amine or the hydrochloride salt in the mobile phase.

• Injection and Analysis: Inject a small volume of the sample onto the column and record the chromatogram. The enantiomeric excess is calculated from the peak areas of the two enantiomers: ee (%) = |(Area_S - Area_R) / (Area_S + Area_R)| * 100.

Data Summary and Comparison

The choice of synthetic strategy often involves a trade-off between factors such as cost, scalability, efficiency, and the availability of specialized reagents and equipment.

Parameter	Asymmetric Reductive Amination	Dynamic Kinetic Resolution	Chiral Auxiliary Method
Starting Material	3'-Fluoropropiophenone	Racemic 1-(3-Fluorophenyl)propan-1-amine	3'-Fluoropropiophenone
Key Reagents	Chiral Ru/Ir catalyst, H₂ source	Lipase, Racemization catalyst	(S)-tert-Butanesulfinamide, Hydride source
Typical Yield	High (often >80%)	Very High (theoretically up to 100%)	Good to High (60-85%)
Typical ee (%)	Excellent (>95%)	Excellent (>99%)	Excellent (>98% de)
Atom Economy	High	Moderate	Moderate
Scalability	Good, can be adapted for flow chemistry[6]	Moderate, depends on enzyme stability and cost	Good
Advantages	Direct, one-pot, high atom economy	Potentially 100% yield, uses cheaper racemic starting material for the resolution step	Reliable, high diastereoselectivity, well-established
Disadvantages	Expensive chiral catalysts and ligands	Requires two catalysts, optimization can be complex	Requires stoichiometric chiral auxiliary, additional protection/deprotection steps

Safety Considerations

• 3'-Fluoropropiophenone: Handle with care, avoiding contact with skin and eyes. Use in a well-ventilated fume hood.[11]

• Raney Nickel: If used as a hydrogenation catalyst, Raney Nickel is pyrophoric and must be handled as a slurry in water. It is also a suspected carcinogen and can cause skin sensitization.[12]

• tert-Butanesulfinamide: Can cause skin and serious eye irritation. May cause respiratory irritation. Handle in a fume hood with appropriate personal protective equipment.[13][14]

• Solvents and Reagents: Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated area, should be followed for all procedures.

Conclusion

The chiral synthesis of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride can be successfully achieved through several robust and high-yielding methodologies. Asymmetric reductive amination offers the most direct and atom-economical route, making it highly attractive for large-scale synthesis, particularly with advancements in catalyst development and flow chemistry. Dynamic kinetic resolution provides an elegant solution for maximizing the yield from a racemic intermediate, while the use of a chiral auxiliary like tert-butanesulfinamide offers a reliable and well-established method with excellent stereocontrol. The optimal choice of strategy will depend on the specific requirements of the project, including scale, cost considerations, and available expertise. The protocols and insights provided in this guide serve as a comprehensive resource for the successful synthesis and validation of this important chiral building block.

References

• MDPI. (2018, August 31). Direct Asymmetric Reductive Amination for the Synthesis of (S)-Rivastigmine. Retrieved from [Link]

• ResearchGate. (n.d.). Asymmetric Reductive Amination: Convenient Access to Enantioenriched Alkyl‐Alkyl or Aryl‐Alkyl Substituted α‐Chiral Primary Amines | Request PDF. Retrieved from [Link]

• Center for Nonlinear Studies. (2021, April 27). Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones. Retrieved from [Link]

• PMC - NIH. (n.d.). Synthesis of Fluorinated Amines: A Personal Account. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Raney Nickel - Hazardous Substance Fact Sheet. Retrieved from [Link]

• ResearchGate. (2020, February 3). What is the best way to convert my amine compound from the free amine into the salt form HCl? Retrieved from [Link]

• ResearchGate. (n.d.). Analyses of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame – ionization detection and pre-column chiral derivation | Request PDF. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. Retrieved from [Link]

• PMC - NIH. (n.d.). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. Retrieved from [Link]

• Google Patents. (n.d.). US20100204470A1 - method for salt preparation.

• SIELC. (n.d.). Separation of Phenethylamine, p-fluoro-, hydrochloride on Newcrom R1 HPLC column. Retrieved from [Link]

• Andrew G Myers Research Group. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Enantioselective Synthesis of syn- and anti-1,3-Amino Alcohols via β-Aminoketones and Subsequent Reduction/Dynamic Kinetic Asymmetric Transformation. | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Highly Efficient Lipase-Catalyzed Kinetic Resolution of Chiral Amines. Retrieved from [Link]

• ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? Retrieved from [Link]

• MDPI. (2020, October 23). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Retrieved from [Link]

• Google Patents. (n.d.). US20040110985A1 - Process for the preparation of enantiomerically pure 3-phenyl-3-hydroxypropylamine.

• PMC - PubMed Central. (n.d.). Chiral Drug Analysis in Forensic Chemistry: An Overview. Retrieved from [Link]

• Google Patents. (n.d.). US5686588A - Amine acid salt compounds and process for the production thereof.

• IRIS . (2021, January 1). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Retrieved from [Link]

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• Chemical Science (RSC Publishing). (n.d.). Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases. Retrieved from [Link]

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• ACS Figshare. (2023, July 6). Enantioselective and Step-Economic Synthesis of the Chiral Amine Fragment in the Tyrosine Kinase Inhibitor Repotrectinib by Direct Asymmetric Reductive Amination under Batch and Flow. Retrieved from [Link]

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Molecular weight and formula of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride, a chiral amine of significant interest in medicinal chemistry and pharmacological research. This document delves into its fundamental chemical properties, analytical characterization, synthesis, and potential applications, offering a valuable resource for professionals in drug discovery and development.

Core Molecular Attributes

(S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is the hydrochloride salt of the (S)-enantiomer of 1-(3-Fluorophenyl)propan-1-amine. The presence of a fluorine atom on the phenyl ring and a chiral center at the benzylic position imparts unique physicochemical and pharmacological properties to the molecule.

Chemical Structure

The chemical structure of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is characterized by a 3-fluorophenyl group attached to a propyl amine chain at the first carbon, which is a stereocenter with an (S) configuration. The amine group is protonated to form the hydrochloride salt.

Figure 1. Chemical structure of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride.

Physicochemical Properties

A thorough understanding of the physicochemical properties is paramount for drug development, influencing formulation, pharmacokinetics, and pharmacodynamics.

Property	Value	Source
Molecular Formula	C9H13ClFN	[1]
Molecular Weight	189.66 g/mol	[1]
Appearance	White to off-white solid	Data from supplier catalogs
Melting Point	Not available
Solubility	Not available
pKa	Not available

Synthesis and Enantioselective Preparation

The synthesis of chiral amines such as (S)-1-(3-Fluorophenyl)propan-1-amine is a critical aspect of pharmaceutical development, as often only one enantiomer possesses the desired therapeutic activity while the other may be inactive or even harmful.

General Synthetic Strategies

The synthesis of 1-(3-fluorophenyl)propan-1-amine can be achieved through various organic synthesis routes. A common approach involves the reduction of a corresponding ketone or oxime precursor.

Enantioselective Synthesis and Chiral Resolution

Achieving high enantiomeric purity is crucial. This can be accomplished through two primary strategies:

• Asymmetric Synthesis: This involves the use of chiral catalysts or auxiliaries to stereoselectively synthesize the desired (S)-enantiomer. For instance, the asymmetric reduction of 3'-fluoropropiophenone using a chiral catalyst can yield the (S)-alcohol, which can then be converted to the amine.

• Chiral Resolution: This method involves the separation of a racemic mixture of 1-(3-fluorophenyl)propan-1-amine. Classical resolution involves the formation of diastereomeric salts with a chiral resolving agent, such as tartaric acid or mandelic acid, followed by fractional crystallization.[2] Enzymatic resolution, utilizing lipases to selectively acylate one enantiomer, is another effective technique.[3]

Experimental Workflow: Chiral Resolution via Diastereomeric Salt Formation

Figure 2. A generalized workflow for the chiral resolution of 1-(3-fluorophenyl)propan-1-amine.

Analytical Characterization

Robust analytical methods are essential for confirming the identity, purity, and enantiomeric excess of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the benzylic proton, the methylene protons of the ethyl group, and the methyl protons. The chemical shifts and coupling patterns will be influenced by the fluorine atom and the chiral center.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number and types of carbon atoms in the molecule. The carbon attached to the fluorine atom will exhibit a characteristic large coupling constant (¹JCF).

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity of chiral compounds.

Illustrative Chiral HPLC Protocol:

• Column: A chiral stationary phase (CSP) is required. Polysaccharide-based columns, such as those with cellulose or amylose derivatives, are often effective for separating chiral amines.[4]

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is typically used. The addition of a small amount of an acidic or basic additive (e.g., trifluoroacetic acid or diethylamine) can improve peak shape and resolution.

• Detection: UV detection is commonly employed, with the wavelength set to an absorption maximum of the phenyl ring.

• Sample Preparation: The hydrochloride salt is typically dissolved in the mobile phase or a compatible solvent.

• Analysis: The retention times of the (S) and (R) enantiomers will differ, allowing for their separation and quantification to determine the enantiomeric excess.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, which aids in its identification. The mass spectrum of halogenated amphetamine analogs often shows characteristic fragmentation patterns.[1]

Expected Fragmentation:

• Molecular Ion Peak: The mass spectrum should exhibit a molecular ion peak corresponding to the mass of the free amine (C9H12FN).

• Alpha-Cleavage: A common fragmentation pathway for amines is alpha-cleavage, which would involve the loss of an ethyl radical to produce a stable iminium ion.[5]

• Loss of HF: Fragmentation involving the loss of hydrogen fluoride from the molecular ion may also be observed.[6]

Applications in Drug Discovery and Development

Fluorinated phenylpropanamines are a class of compounds with significant potential in medicinal chemistry. The introduction of a fluorine atom can modulate a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[7]

Pharmacological Relevance

Compounds with a phenylpropanamine scaffold are known to interact with various targets in the central nervous system, including monoamine transporters. The specific pharmacological profile of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is an active area of research. Its structural similarity to known stimulants and psychoactive substances suggests potential activity as a monoamine releasing agent or reuptake inhibitor.

Rationale for Fluorination

The strategic placement of a fluorine atom on the phenyl ring can:

• Block Metabolic Oxidation: The carbon-fluorine bond is very strong, which can prevent metabolic hydroxylation at that position, thereby increasing the compound's half-life.

• Alter Receptor Binding: The high electronegativity of fluorine can influence the electronic properties of the aromatic ring, potentially altering its interaction with receptor binding sites.

• Enhance Blood-Brain Barrier Permeability: Increased lipophilicity due to fluorination can, in some cases, improve the ability of a compound to cross the blood-brain barrier.

Safety and Handling

As with any chemical substance, proper safety precautions should be taken when handling (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride. It is advisable to consult the Material Safety Data Sheet (MSDS) provided by the supplier for detailed information on handling, storage, and potential hazards.[8][9][10]

Conclusion

(S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is a molecule with significant potential for research in medicinal chemistry and pharmacology. Its synthesis, chiral purity, and analytical characterization require careful consideration and the application of modern chemical techniques. This guide provides a foundational understanding of this compound, serving as a valuable resource for scientists and researchers in the field. Further investigation into its specific pharmacological properties will undoubtedly reveal its full potential in the development of new therapeutic agents.

References

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• Kim, Y., et al. (2015). Differentiation of ring-substituted bromoamphetamine analogs by gas chromatography–tandem mass spectrometry. Forensic Toxicology, 24(1), 44-52.

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• Lee, J. W., & Kim, H. J. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(4), 241-250.
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Protocols & Analytical Methods

Application Notes and Protocols: (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride in Neurological Research

For Research Use Only. Not for diagnostic or therapeutic use.

Introduction

(S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is a chiral amine derivative. While extensive peer-reviewed literature on this specific compound is limited, its structural similarity to other fluorinated phenethylamines and amphetamines suggests its potential as a modulator of monoaminergic systems. Compounds in this class are known to interact with monoamine transporters, including those for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[1] These transporters are critical for regulating neurotransmitter levels in the synaptic cleft, and their modulation can have significant effects on mood, cognition, and behavior.[2]

This document provides a detailed guide for researchers and drug development professionals on the potential applications and investigational protocols for (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride. The protocols described are based on established methodologies for characterizing psychoactive compounds and are intended to serve as a starting point for novel research.

Chemical Properties

Property	Value
IUPAC Name	(1S)-1-(3-fluorophenyl)propan-1-amine;hydrochloride
CAS Number	1168139-41-0[3]
Molecular Formula	C₉H₁₃ClFN[3]
Molecular Weight	189.66 g/mol [3]
Purity	≥97% (typical)
Storage	Inert atmosphere, room temperature[3]

Postulated Mechanism of Action: Monoamine Transporter Interaction

Based on its structural features, (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is hypothesized to act as a monoamine transporter substrate, potentially leading to the release of dopamine, norepinephrine, and serotonin from presynaptic terminals. The fluorine substitution at the 3-position of the phenyl ring may influence its selectivity and potency towards the different monoamine transporters.

Stimulants typically exert their effects by interacting with transmembrane monoamine transporters, functioning as either inhibitors or substrates that trigger the non-exocytotic release of neurotransmitters.[1] For instance, 2-Fluoromethamphetamine (2-FMA), a structural analog, is thought to act primarily through norepinephrine reuptake inhibition.[4]

Signaling Pathway Diagram

Caption: Postulated mechanism of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride at the dopamine transporter.

In Vitro Characterization Protocols

Protocol 1: Monoamine Transporter Uptake Inhibition Assay

This protocol determines the potency of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride to inhibit the uptake of radiolabeled monoamines into cells expressing the respective transporters.

Objective: To determine the IC50 values of the compound for DAT, NET, and SERT.

Materials:

• HEK293 cells stably expressing human DAT, NET, or SERT

• Krebs-HEPES buffer (KHB)

• [³H]-Dopamine, [³H]-Norepinephrine, or [³H]-Serotonin

• (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride

• Scintillation fluid and counter

Procedure:

• Cell Culture: Culture HEK293 cells expressing DAT, NET, or SERT in appropriate media until confluent.

• Assay Preparation: On the day of the experiment, wash the cells once with room temperature KHB.[5]

• Compound Incubation: Incubate the cells for 5-10 minutes at room temperature in KHB containing various concentrations of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride or a vehicle control.[1][5]

• Initiate Uptake: Add the radiolabeled neurotransmitter ([³H]-DA, [³H]-NE, or [³H]-5-HT) to each well and incubate for a short period (e.g., 1-3 minutes for DAT/SERT, 3-5 minutes for NET) at room temperature.[5]

• Terminate Uptake: Rapidly wash the cells with ice-cold KHB to stop the uptake process.[5]

• Cell Lysis: Lyse the cells using a suitable lysis buffer (e.g., 1% SDS).[5]

• Quantification: Transfer the cell lysates to scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of uptake for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Protocol 2: In Vitro Release Assay

This protocol assesses the ability of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride to induce the release of pre-loaded radiolabeled monoamines from cells.

Objective: To determine if the compound acts as a monoamine releasing agent.

Materials:

• HEK293 cells expressing DAT, NET, or SERT

• Krebs-HEPES buffer (KHB)

• [³H]-Dopamine, [³H]-Norepinephrine, or [³H]-Serotonin

• (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride

• Scintillation fluid and counter

Procedure:

• Cell Culture and Plating: Culture and plate the cells as described in Protocol 1.

• Loading with Radiotracer: Incubate the cells with the respective [³H]-monoamine for 30-60 minutes to allow for uptake.

• Wash: Wash the cells multiple times with KHB to remove extracellular radiotracer.

• Compound Application: Add KHB containing various concentrations of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride or a positive control (e.g., amphetamine) to the cells.

• Sample Collection: At specified time points (e.g., 5, 10, 20, 30 minutes), collect the supernatant (extracellular buffer).

• Cell Lysis: At the end of the experiment, lyse the cells to determine the remaining intracellular radioactivity.

• Quantification: Measure the radioactivity in the supernatant and the cell lysate using a scintillation counter.

• Data Analysis: Express the amount of [³H]-monoamine released as a percentage of the total radioactivity (supernatant + lysate). Compare the release induced by the test compound to the vehicle control.

In Vivo Neurological Research Protocols

Protocol 3: Rodent Locomotor Activity Assessment

This protocol measures the effect of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride on spontaneous locomotor activity in rodents, a common indicator of central stimulant effects.

Objective: To evaluate the psychostimulant properties of the compound.

Materials:

• Adult male rodents (mice or rats)

• Open field activity chambers equipped with infrared beams or video tracking software.[6]

• (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride dissolved in a suitable vehicle (e.g., saline)

• Vehicle control

Procedure:

• Acclimation: Bring the animals to the testing room at least 30-60 minutes before the experiment to acclimate.[7]

• Habituation: Place each animal in the open field chamber for a 30-60 minute habituation period to establish a baseline activity level.

• Administration: Administer (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride or vehicle via the desired route (e.g., intraperitoneal, oral).

• Data Recording: Immediately place the animal back into the activity chamber and record locomotor activity for a predefined period (e.g., 60-120 minutes).[8]

• Data Analysis: Quantify parameters such as total distance traveled, horizontal activity, vertical activity (rearing), and time spent in the center versus the periphery of the arena.[9] Compare the data between the compound-treated and vehicle-treated groups.

Experimental Workflow: Locomotor Activity

Caption: Workflow for assessing the impact of a novel compound on rodent locomotor activity.

Protocol 4: In Vivo Microdialysis

This protocol allows for the direct measurement of extracellular neurotransmitter levels in specific brain regions of awake, freely moving animals following the administration of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride.[10]

Objective: To quantify the in vivo effects of the compound on dopamine, norepinephrine, and serotonin release.

Materials:

• Stereotaxic apparatus

• Microdialysis probes

• Syringe pump

• Freely moving animal system

• HPLC with electrochemical detection (HPLC-ECD) or mass spectrometry (LC-MS) for sample analysis.[11]

• (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride dissolved in artificial cerebrospinal fluid (aCSF) or administered systemically.

Procedure:

• Surgical Implantation: Under anesthesia, stereotaxically implant a guide cannula into the brain region of interest (e.g., nucleus accumbens, prefrontal cortex). Allow the animal to recover for several days.

• Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with aCSF at a low flow rate (e.g., 0.5-2.0 µL/min).[12]

• Baseline Collection: Collect several baseline dialysate samples to establish stable neurotransmitter levels.

• Compound Administration: Administer (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride either systemically (e.g., i.p.) or locally via reverse dialysis.[13]

• Sample Collection: Continue to collect dialysate samples at regular intervals (e.g., every 10-20 minutes) for a set period post-administration.

• Sample Analysis: Analyze the dialysate samples for dopamine, norepinephrine, serotonin, and their metabolites using HPLC-ECD or LC-MS.

• Data Analysis: Express the neurotransmitter concentrations in each sample as a percentage of the average baseline concentration. Plot the time course of neurotransmitter changes and compare it to the vehicle control group.

References

• Vertex AI Search. (n.d.). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites - PMC. PubMed Central.

• Oxford Academic. (n.d.). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. Retrieved January 31, 2026, from [Link]

• Vertex AI Search. (n.d.). In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC. PubMed Central.

• Wikipedia. (2023, November 27). 2-Fluoromethamphetamine. Retrieved January 31, 2026, from [Link]

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• Vertex AI Search. (2022, April 7). Measuring Locomotor Activity and Behavioral Aspects of Rodents Living in the Home-Cage - PMC. NIH.

• PubMed Central. (2020, May 19). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Retrieved January 31, 2026, from [Link]

• PubMed. (n.d.). Pharmacological studies of 3-[bis(3,3-diphenylpropyl)-amino]-propan-1-ol hydrochloride, (PF-244), a new cerebral vasodilator. Retrieved January 31, 2026, from [Link]

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• Analytical Chemistry. (n.d.). In Vivo Measurements of Neurotransmitters by Microdialysis Sampling. Retrieved January 31, 2026, from [Link]

• JoVE. (2014, September 3). Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice. Retrieved January 31, 2026, from [Link]

• MDPI. (n.d.). Assessment of In Vitro Release Testing Methods for Colloidal Drug Carriers: The Lack of Standardized Protocols. Retrieved January 31, 2026, from [Link]

• YouTube. (2020, November 23). In Vitro Release Testing for Complex Generics: A Bioequivalence Perspective. Retrieved January 31, 2026, from [Link]

• NIH. (2018, September 26). In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes. Retrieved January 31, 2026, from [Link]

• protocols.io. (2024, January 31). Locomotion test for mice. Retrieved January 31, 2026, from [Link]

• RSC Publishing. (2024, March 11). Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. Retrieved January 31, 2026, from [Link]

• ResearchGate. (n.d.). Basic principle and process of sample and separate method for in vitro drug release testing procedure. Retrieved January 31, 2026, from [Link]

• News-Medical. (2019, February 6). Making the Most of Microdialysis for Neurotransmitter Analysis. Retrieved January 31, 2026, from [Link]

• MySkinRecipes. (n.d.). (R)-1-(3-FLUOROPHENYL)PROPAN-1-AMINE-HCl. Retrieved January 31, 2026, from [Link]

• Weber Lab. (n.d.). 3-[3-(Trifluoromethyl)phenyl]propan-1-amine HCl -1g. Retrieved January 31, 2026, from [Link]

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Handling and safety precautions for (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride

An Application Guide for the Safe Handling of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride

Section 1: Introduction and Scope

(S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is a chiral amine derivative of significant interest in medicinal chemistry and drug development. As a key intermediate or research chemical, its proper handling is paramount to ensure the safety of laboratory personnel and the integrity of experimental outcomes. The presence of a fluorine atom and an amine hydrochloride group imparts specific chemical properties and potential biological activity, which also necessitates a thorough understanding of its associated hazards.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of safety data sheet (SDS) information to provide a practical framework for risk assessment, safe handling protocols, and emergency preparedness. The causality behind each recommendation is explained to foster a deeper understanding of chemical safety principles.

Section 2: Hazard Identification and Risk Assessment

While a specific, comprehensive toxicological profile for (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is not extensively published, data from structurally similar amine hydrochlorides and fluorinated aromatic compounds allow for a robust presumptive hazard assessment. The primary risks are associated with its potential corrosivity and toxicity.[1][2][3]

Users must assume the compound is hazardous until proven otherwise. The GHS classifications for analogous compounds suggest the following potential hazards.[3][4]

Hazard Class	Hazard Statement	GHS Pictogram	Potential Effects & Rationale
Acute Toxicity, Oral	H302: Harmful if swallowed	GHS07 (Exclamation Mark)	Ingestion may lead to systemic toxic effects. The hydrochloride salt can react with stomach acid, potentially releasing the more bioavailable free amine.[3]
Skin Corrosion/Irritation	H315: Causes skin irritation	GHS07 (Exclamation Mark)	Amine salts can be irritants upon direct contact with the skin, causing redness, itching, or dermatitis.[3][5] Prolonged contact may lead to more severe damage.
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)	The compound, as a fine powder, can be highly irritating to the eyes, potentially causing significant and lasting damage if not flushed promptly.[2][5]
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation	GHS07 (Exclamation Mark)	Inhalation of the dust can irritate the mucous membranes and the respiratory tract, leading to coughing and shortness of breath.[3]

Physicochemical Properties (Data for related compounds)

Property	Value	Source
Molecular Formula	C₉H₁₃ClFN	[6]
Molecular Weight	189.66 g/mol	[4][6]
Physical Form	Solid, powder	[7]

Section 3: Hierarchy of Controls: Engineering and Administrative Measures

Before relying on personal protective equipment, a robust safety framework must be established using engineering and administrative controls. This hierarchy prioritizes removing the hazard or placing a barrier between the worker and the hazard.[8]

3.1 Engineering Controls These are physical changes to the workspace that isolate personnel from hazards.

• Chemical Fume Hood: All handling of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride powder, including weighing and solution preparation, must be conducted inside a certified chemical fume hood. This is the primary defense against inhaling hazardous dust.

• Ventilation: The laboratory should be equipped with adequate general ventilation to keep airborne concentrations of any chemical vapors or dust low.[9]

• Designated Work Area: Establish a specific, clearly marked area within the lab for working with this compound. This helps prevent cross-contamination of other workspaces.[10]

3.2 Administrative Controls These are procedural and policy-based controls that modify how work is performed.

• Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all tasks involving this compound.

• "No-Work-Alone" Policy: Never handle this chemical while working alone in the laboratory. Ensure a colleague is aware of the work being performed.[8]

• Chemical Hygiene Plan (CHP): All handling must be done in accordance with the institution's comprehensive CHP.

• Training: All personnel must receive documented training on the specific hazards of this compound and the procedures outlined in this guide before beginning work.

Section 4: Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with the controls mentioned above. The selection of PPE should be based on a thorough risk assessment of the specific procedure being performed.[11][12]

• Hand Protection: Wear disposable, powder-free nitrile gloves.[11] Double-gloving is required when handling the solid or concentrated solutions.[13] Gloves must be changed every 30 minutes or immediately if contamination is suspected.[13]

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory at all times.[14] When there is a significant risk of splashing (e.g., transferring solutions), a full-face shield must be worn over the goggles.[12][14]

• Body Protection: A long-sleeved laboratory coat that fastens in the back is required.[13] Ensure cuffs are snug. Lab coats used when handling this compound should not be worn in non-laboratory areas.

• Respiratory Protection: Surgical masks are not sufficient.[13][15] If engineering controls are insufficient to prevent the generation of dust, or during a large spill, a NIOSH-approved N95 (or better) respirator is required.[15][16] Use of a respirator requires prior medical evaluation and fit-testing.[15]

Section 5: Standard Operating Protocols

The following protocols are designed as self-validating systems, with integrated safety checkpoints.

Protocol 5.1: Workflow for Safe Handling and Weighing

This protocol outlines the essential steps from preparation to completion for handling the solid compound.

Caption: Workflow for weighing the solid compound.

Step-by-Step Methodology:

• Preparation: Before entering the lab, review this protocol and the compound's SDS. Ensure the chemical fume hood has been certified within the last year. Don all required PPE: lab coat, chemical splash goggles, and two pairs of nitrile gloves.

• Weighing (inside fume hood): Place a new piece of disposable bench paper on the work surface.[10] Carefully place weigh paper on an analytical balance. Using a clean spatula, transfer the desired amount of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride from the stock bottle to the weigh paper. Minimize the creation of dust by moving slowly and deliberately.

• Securing: Immediately and securely recap the main stock bottle.

• Transfer: Carefully transfer the weighed powder into the destination vessel (e.g., a flask for solution preparation).

• Decontamination: Clean the spatula thoroughly. Dispose of the weigh paper and the outer pair of gloves into a designated, sealed hazardous waste container.

• Final Cleanup: Wipe down the work surface inside the fume hood. Doff all remaining PPE and dispose of gloves. Wash hands thoroughly with soap and water.

Protocol 5.2: Emergency Procedures

Rapid and correct response to an exposure or spill is critical.

Caption: Decision-making for emergency response.

A. Personnel Exposure:

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[2][9] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting.[17] Rinse mouth thoroughly with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[2]

B. Minor Spill (Solid, <1 gram, contained in a fume hood):

• Ensure appropriate PPE is worn, including a respirator if necessary.

• Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent dust from becoming airborne.[9]

• Carefully sweep the mixture into a clearly labeled, sealable hazardous waste container.

• Decontaminate the area with a suitable solvent, followed by soap and water.

• Dispose of all cleanup materials and contaminated gloves as hazardous waste.

C. Major Spill (Any spill outside a fume hood, or >1 gram):

• Alert all personnel in the immediate area and evacuate the laboratory.

• Close the laboratory doors and prevent entry.

• Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

• Do not attempt to clean up a major spill without specialized training and equipment.

Section 6: Storage and Waste Disposal

6.1 Storage Proper storage is crucial to maintain the chemical's stability and prevent accidental exposure.

• Container: Keep the container tightly closed and store in the original, clearly labeled packaging.[5][17][18]

• Environment: Store in a cool, dry, and well-ventilated area.[17][18] The compound should be protected from moisture.[5] Some suppliers recommend storing under an inert gas atmosphere.[5]

• Compatibility: Store away from incompatible materials, particularly strong oxidizing agents.[17]

6.2 Waste Disposal All waste containing (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride must be treated as hazardous.

• Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

• Disposal Route: Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[2] Do not dispose of this chemical down the drain.

• Empty Containers: "Empty" containers may still retain product residue and should be treated as hazardous waste.

Section 7: References

• Tri-iso. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• PubChem. (n.d.). 3-Fluoropropan-1-amine hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• University of California, Riverside. (n.d.). Chemical Safety: Personal Protective Equipment. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-(4-Chlorophenyl)propan-1-ol, 95+%. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1,3-Propanediol. Retrieved from [Link]

• NIOSH. (2019). Properly Using PPE to Avoid Illicit Drug Exposure for First Responders. YouTube. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1,3-Propanediol. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

• SDS Manager. (2019). 1-(2-Fluorophenyl)propan-1-amine hydrochloride SDS. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Fluoromethamphetamine. Retrieved from [Link]

• In-Service. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Safely.io. (2026). Personal Protective Equipment for Chemical Handling. Retrieved from [Link]

• BioProcess International. (2021). Good Practices for Managing a Safe Chemical Laboratory Part 3: Safety Administration and Facilities. Retrieved from [Link]

• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• ANAB Blog. (n.d.). Handling Hazardous Chemicals In a Lab. Retrieved from [Link]

• Appchem. (n.d.). (R)-1-(3-Fluorophenyl)propan-1-amine hydrochloride. Retrieved from [Link]

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• 3. 3-Fluoropropan-1-amine hydrochloride | C3H9ClFN | CID 21907455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1168139-41-0|(R)-1-(3-Fluorophenyl)propan-1-amine hydrochloride|BLD Pharm [bldpharm.com]
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• 7. 3-(4-chlorophenyl)propan-1-amine hydrochloride | 377084-66-7 [sigmaaldrich.com]
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• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. Article - Laboratory Safety Manual - ... [policies.unc.edu]
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• 13. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 14. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
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• 16. youtube.com [youtube.com]
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• 18. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Solution preparation of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride for in vitro assays

Preparation of (S)-1-(3-Fluorophenyl)propan-1-amine Hydrochloride Solutions for In Vitro Assays

Introduction

(S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is a chiral amine salt of interest in drug discovery and development. As with many small molecule hydrochloride salts, its utility in in vitro biological assays is contingent upon proper solution preparation to ensure compound integrity, solubility, and ultimately, the reproducibility of experimental results.[1] The hydrochloride salt form is frequently utilized to enhance the aqueous solubility and stability of parent amine compounds.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for preparing stock and working solutions of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride for various in vitro applications. The protocols outlined herein are designed to maintain the scientific integrity of the experimental data by addressing key aspects of solvent selection, dissolution techniques, quality control, and safe handling.

Physicochemical Properties and Preliminary Considerations

A thorough understanding of the physicochemical properties of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is fundamental to developing a robust solution preparation protocol. While specific experimental data for this exact compound may not be readily available, properties can be inferred from structurally similar compounds and general chemical principles.

Table 1: Physicochemical Properties of (S)-1-(3-Fluorophenyl)propan-1-amine Hydrochloride and Related Compounds

Property	Estimated/Inferred Value for (S)-1-(3-Fluorophenyl)propan-1-amine HCl	Rationale/Reference
Molecular Formula	C₉H₁₃ClF N	Based on chemical structure
Molecular Weight	190.66 g/mol	Calculated from the molecular formula
Appearance	White to off-white solid	Typical for amine hydrochloride salts
Solubility	Expected to have enhanced aqueous solubility compared to the free base. Likely soluble in DMSO and to a lesser extent in ethanol.	Hydrochloride salts of amines are generally more water-soluble.[1][2] DMSO is a common solvent for a wide range of organic compounds in biological assays.[3][4]
pKa	Estimated to be in the range of 9-10 for the protonated amine.	Typical for primary amines. The pKa of the counterion should be at least 2 pH units lower than that of the drug for stable salt formation.[5]
Stability	Generally stable as a solid. Solution stability is dependent on the solvent and storage conditions. Avoid strongly basic conditions which may deprotonate the amine and potentially lead to precipitation of the free base.	Amine hydrochlorides can be sensitive to pH changes.[6]

Core Principles of Solution Preparation

The primary objective is to achieve complete dissolution of the compound without compromising its chemical integrity. The choice of solvent and handling procedures are critical.

Solvent Selection: A Critical Decision

The selection of an appropriate solvent is paramount and is dictated by the compound's solubility and the tolerance of the specific in vitro assay system to that solvent.[3]

• Dimethyl Sulfoxide (DMSO): DMSO is a universal solvent for many non-polar and moderately polar compounds and is a common choice for preparing high-concentration stock solutions for high-throughput screening.[3][4][7] It is important to use high-purity, anhydrous DMSO to prevent compound degradation. For cell-based assays, the final concentration of DMSO in the culture medium should typically be kept below 0.5% to avoid cytotoxicity.[8]

• Aqueous Buffers (e.g., PBS, Saline): Due to the hydrochloride salt form, (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is expected to have some degree of aqueous solubility.[2] For assays that are sensitive to organic solvents, direct dissolution in an aqueous buffer may be possible, particularly for lower concentration working solutions.

• Ethanol: Ethanol can be an alternative solvent, but its volatility and potential effects on assay components should be considered. Recrystallization from absolute alcohol is a common purification method for amine hydrochlorides, indicating its utility as a solvent.[9]

• Fluorinated Solvents: While not typically used for initial stock solution preparation in biological assays, fluorinated solvents can be excellent for dissolving fluorine-containing compounds.[10][11] Their use is more common in chemical synthesis and purification.[11]

The Rationale Behind Stock and Working Solutions

A two-step dilution process involving a high-concentration stock solution and subsequent dilution to a final working concentration is a standard and recommended practice. This approach minimizes the volume of organic solvent introduced into the final assay and allows for accurate and reproducible dilutions.

Caption: Logical flow for a self-validating solution preparation protocol.

Safety and Handling

While specific toxicity data for (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is not available, it is prudent to handle it with care, following standard laboratory safety procedures for new chemical entities. Structurally related fluorinated and amine compounds can be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation. [12]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Spills: In case of a spill, clean the area promptly according to your institution's safety guidelines.

• Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal regulations.

For more comprehensive guidance on handling fluorinated compounds, refer to safety guidelines from reputable sources. [13][14]

Conclusion

The successful use of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride in in vitro assays hinges on meticulous attention to detail during solution preparation. By following the protocols and principles outlined in these application notes, researchers can ensure the preparation of high-quality, reliable solutions, thereby enhancing the accuracy and reproducibility of their experimental findings.

References

• National Center for Biotechnology Information. "Small-Scale Assays for Studying Dissolution of Pharmaceutical Cocrystals for Oral Administration". PubMed Central. [Link]

• Plastics Europe. Guide for the Safe Handling of Fluoropolymer Resins. [Link]

• ResearchGate. The Preparation and In Vitro Release Study of the Novel Changchun Amine Sustained-Release Capsules. [Link]

• MDPI. Synthesis and Applications of Selected Fluorine-Containing Fluorophores. [Link]

• National Center for Biotechnology Information. "3-Fluoropropan-1-amine hydrochloride". PubChem. [Link]

• National Center for Biotechnology Information. "Introduction to Quality Control in a Compounding Pharmacy". PubMed. [Link]

• Google Patents. Method for preparing an amine hydrochloride suspension.

• ResearchGate. How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. [Link]

• SYGNATURE DISCOVERY. Pharma Quality Control Strategies for Drug Development and Regulatory Compliance. [Link]

• Plastics Europe. FPG Releases its Comprehensive Guide on Safe Handling of Fluoropolymer Resins. [Link]

• National Center for Biotechnology Information. "Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study". PubMed. [Link]

• 503Pharma. Top 5 Quality Control Methods for Compounding Pharmacies. [Link]

• ACS Publications. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. [Link]

• Organic Syntheses. Methylamine Hydrochloride. [Link]

• Pharmaceutical Technology. Salt Selection in Drug Development. [Link]

• SAFECHEM. FLUORINATED SOLVENTS. [Link]

• International Journal of Pharmaceutical Compounding. Ensuring Compounding Excellence: Quality Control or Quality Assurance?. [Link]

• National Center for Biotechnology Information. "DMSO Solubility Assessment for Fragment-Based Screening". PubMed Central. [Link]

• Quora. How to make a stock solution of a substance in DMSO. [Link]

• Technology Networks. Quality Control During Drug Development. [Link]

• YouTube. 22.3 Synthesis of Amines | Organic Chemistry. [Link]

• Pharmaceutical Outsourcing. Pharmaceutical salts of small molecule drugs: opportunities and challenges. [Link]

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• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pharmtech.com [pharmtech.com]
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• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Fluorinated solvents | Sigma-Aldrich [sigmaaldrich.com]
• 11. Fluorous Solvents | TCI AMERICA [tcichemicals.com]
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• 13. fluoropolymers.eu [fluoropolymers.eu]
• 14. fluoropolymers.eu [fluoropolymers.eu]

Application Note: Receptor Binding Affinity &amp; Selectivity Profiling of (S)-1-(3-Fluorophenyl)propan-1-amine Hydrochloride

[1]

Abstract & Introduction

This application note details the standardized protocols for determining the binding affinity (

) and selectivity profile of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride . As a fluorinated amphetamine analogue, this compound functions primarily as a substrate-type releaser of monoamines and an agonist at the Trace Amine-Associated Receptor 1 (TAAR1).[1]

Unlike direct receptor ligands, amphetamine derivatives exhibit a complex pharmacological profile involving competitive inhibition of reuptake, reverse transport (efflux), and intracellular receptor activation.[1] This guide focuses specifically on radioligand competition binding assays , which remain the gold standard for quantifying the initial recognition step of the drug at the Dopamine Transporter (DAT), Norepinephrine Transporter (NET), Serotonin Transporter (SERT), and TAAR1.[1]

The Importance of Chirality

The (S)-enantiomer of amphetamine derivatives typically exhibits significantly higher potency at dopaminergic and noradrenergic targets compared to the (R)-enantiomer.[1] Furthermore, TAAR1 activation is highly stereoselective for the (S)-configuration.[1] Consequently, the use of enantiopure (S)-3-FA is critical for reproducible data, as racemic mixtures will yield diluted affinity values due to the lower activity of the (R)-isomer.[1]

Target Identification & Assay Design

The binding profile of (S)-3-FA is assessed against four primary targets. The choice of radioligand is critical; for transporter assays, we utilize high-affinity antagonists to label the orthosteric binding site.[1]

Target	Protein Type	Preferred Radioligand	Reference Compound (Non-radioactive)
hDAT	Transporter (SLC6A3)		GBR-12909 or Cocaine
hNET	Transporter (SLC6A2)		Desipramine
hSERT	Transporter (SLC6A4)		Imipramine or Paroxetine
hTAAR1	GPCR (Class A)	or	-Phenethylamine ( -PEA)

Experimental Workflow Visualization

The following diagram outlines the critical path for the radioligand competition assay, emphasizing the separation of bound vs. free ligand.

Figure 1: Workflow for Radioligand Competition Binding Assay. Critical control points include incubation temperature and rapid filtration to prevent dissociation.

Detailed Protocols

Membrane Preparation

Rationale: High-quality membrane preparations are essential to reduce non-specific binding and ensure receptor integrity.

• Source: Use HEK293 cells stably expressing human DAT, NET, or SERT. For TAAR1, use HeLa or HEK293 cells transfected with hTAAR1.[1]

• Harvest: Detach cells using PBS/EDTA (avoid trypsin to prevent receptor proteolysis).

• Lysis: Resuspend cell pellet in ice-cold Hypotonic Lysis Buffer (5 mM Tris-HCl, 5 mM EDTA, pH 7.4) containing a protease inhibitor cocktail.[1][2] Homogenize with a Polytron (2 bursts, 10s).

• Centrifugation:

  • Spin at

    for 5 min (remove nuclei/debris).

  • Transfer supernatant and spin at

    for 20 min at 4°C.

• Resuspension: Discard supernatant. Resuspend the pellet in Assay Binding Buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).[1]

  • Note: For TAAR1, MgCl2 (5 mM) is often added to stabilize the G-protein coupled state.

• Storage: Aliquot and store at -80°C. Protein concentration is determined via BCA assay.

Competition Binding Assay (DAT/NET/SERT)

Rationale: This assay measures the ability of (S)-3-FA to displace a known high-affinity radioligand.[1]

• Plate Setup: Use 96-well polypropylene plates.

• Reaction Mixture (Total Volume 250 µL):

  • 50 µL: Radioligand at a concentration

    (e.g., 2 nM ).[1]

  • 50 µL: (S)-3-FA at varying concentrations (

    M to M, semi-log dilution).

  • 150 µL: Membrane suspension (10–20 µg protein/well).[1]

• Non-Specific Binding (NSB) Controls: Include wells containing excess non-radioactive competitor (e.g., 10 µM Indatraline or Cocaine) to define NSB.[1]

• Incubation:

  • DAT/SERT: 2 hours at 25°C (Room Temp).

  • NET: 3 hours at 4°C (NET is more thermolabile).

• Termination: Rapidly filter through Whatman GF/B filters pre-soaked in 0.3% Polyethylenimine (PEI) using a cell harvester.

  • Expert Insight: PEI soaking reduces radioligand binding to the glass fiber filter, lowering background noise.[1]

• Wash: Wash filters

  with 3 mL ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4).

• Detection: Dry filters, add liquid scintillation cocktail, and count radioactivity (CPM) using a beta-counter.

TAAR1 Binding Specifics

TAAR1 assays require specific attention because it is an intracellularly accessible GPCR in some contexts, though membrane preps work for binding.[1]

• Radioligand:

  is preferred due to higher affinity than .[1]

• Buffer: Must include

  to ensure -protein coupling, which stabilizes the high-affinity agonist state.

Data Analysis & Interpretation

Calculation of

Convert the raw CPM data to % Specific Binding.[1] Fit the data to a one-site competition model using non-linear regression (e.g., GraphPad Prism).[1]

Calculate the inhibition constant (

) using the Cheng-Prusoff Equation :

Where:

• : Concentration of (S)-3-FA displacing 50% of specific radioligand binding.[1]
• : Concentration of radioligand used in the assay.[1][3][4]
• : Dissociation constant of the radioligand (determined previously via saturation binding).[1]

Mechanistic Diagram: Competitive Binding

The diagram below illustrates the competition between the radioligand (Antagonist) and (S)-3-FA (Substrate/Agonist) at the transporter.[1]

Figure 2: Competitive mechanism.[1] (S)-3-FA displaces the radioligand, reducing the detectable signal in a dose-dependent manner.[1]

Expected Results & Profile

Based on the structural activity relationship (SAR) of fluorinated amphetamines:

• DAT: High Affinity. (S)-3-FA retains the dopaminergic potency of the parent amphetamine.[1]

• NET: High Affinity.[1][5]

• SERT: Moderate Affinity.[1] The 3-fluoro substitution typically enhances SERT affinity compared to unsubstituted amphetamine, but it remains less potent than at DAT/NET.[1]

• TAAR1: High Affinity (Agonist).[1] The (S)-isomer is the active stereoisomer for TAAR1.[1]

Target	Expected Range	Selectivity Note
hDAT	50 – 300 nM	Potent uptake inhibitor/releaser
hNET	20 – 100 nM	Highly potent
hSERT	500 – 2000 nM	Weak-Moderate (3-F increases affinity vs H)
hTAAR1	100 – 500 nM	Potent Agonist (Stereoselective)

References

• Simmler, L. D., et al. (2013).[1] Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology.[1] Link (Provides standard protocols for monoamine transporter binding assays).[1]

• Reese, E. A., et al. (2012).[1] Trace amine-associated receptor 1 is a stereoselective binding site for compounds in the amphetamine class.[1][6] Psychopharmacology. Link (Establishes the S-stereoselectivity of TAAR1 for amphetamines).[1]

• Rothman, R. B., et al. (2001).[1] Amphetamine-type central nervous system stimulants release norepinephrine more potently than they release dopamine and serotonin.[7] Synapse. Link (Foundational text on amphetamine transporter affinity vs. release potency).[1]

• Rickli, A., et al. (2015).[1] Receptor interaction profiles of novel psychoactive substances: amphetamines and cathinones.[1] European Neuropsychopharmacology.[1] Link (Broad profiling of NPS including fluorinated amphetamines).[1]

• Banks, M. L., et al. (2014).[1] The pharmacokinetics of 3-fluoroamphetamine following delivery using clinically relevant routes of administration. Journal of Pharmaceutical Sciences. Link (Context on 3-FA specifically).

Sources

• 1. The mechanism of a high-affinity allosteric inhibitor of the serotonin transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. Radiometric Ligand-Binding Assays | Revvity [revvity.co.jp]
• 4. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Structure-Function of the High Affinity Substrate Binding Site (S1) of Human Norepinephrine Transporter [frontiersin.org]
• 6. Trace amine-associated receptor 1 is a stereoselective binding site for compounds in the amphetamine class - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Fluoroamphetamine - Wikipedia [en.wikipedia.org]

Application Note: Forensic Differentiation and Analysis of (S)-1-(3-Fluorophenyl)propan-1-amine Hydrochloride

Executive Summary

The emergence of New Psychoactive Substances (NPS) has necessitated the development of high-precision analytical protocols to distinguish between pharmacologically active agents and their positional isomers. (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride (hereafter referred to as (S)-3-F-1-PPA ) represents a critical structural isomer of the controlled substance 3-Fluoroamphetamine (3-FA) .

While 3-FA is a central nervous system stimulant, its benzylic amine isomer, (S)-3-F-1-PPA, possesses distinct physicochemical properties and fragmentation patterns. This guide provides a definitive protocol for the identification, separation, and differentiation of (S)-3-F-1-PPA in forensic samples, utilizing GC-MS and Chiral LC-MS/MS. This molecule serves primarily as a negative control reference standard to prevent false-positive identification of fluorinated amphetamines.

Chemical Profile & Forensic Significance[1][2]

Understanding the structural nuance is the first line of defense against misidentification.

Feature	(S)-1-(3-Fluorophenyl)propan-1-amine (Target)	3-Fluoroamphetamine (3-FA) (Isomer)
Structure	Amine at C1 (Benzylic position)	Amine at C2 (Aliphatic chain)
Formula	C9H12FN · HCl	C9H12FN · HCl
Molecular Weight	189.66 g/mol (salt)	189.66 g/mol (salt)
Chirality	(S)-enantiomer specified	(S) or (R) (usually racemic street drug)
Base Peak (EI-MS)	m/z 124 (Loss of Ethyl)	m/z 44 (Loss of Benzyl)
Forensic Role	Interferent / Reference Standard	Controlled Substance / NPS

The "Isobaric Trap"

Both compounds share the exact molecular mass (MW 153.20 free base). Standard low-resolution mass spectrometry screening may fail to distinguish them if retention times are not strictly calibrated or if fragmentation logic is ignored.

Analytical Workflow Visualization

The following decision tree outlines the logical flow for processing samples suspected of containing fluorinated phenethylamines.

Caption: Logical workflow for differentiating (S)-3-F-1-PPA from amphetamine isomers using MS fragmentation logic.

Protocol 1: Sample Preparation & Extraction[4]

Objective: Isolate basic amines from complex matrices (blood, urine) or solid seizures while maximizing recovery of the polar hydrochloride salt.

Reagents

• 0.1 M Phosphate Buffer (pH 6.0)

• Carbonate Buffer (pH 10.5)

• Extraction Solvent: Ethyl Acetate:Hexane (50:50) or 1-Chlorobutane

• Derivatizing Agent: Trifluoroacetic Anhydride (TFAA) or Pentafluoropropionic Anhydride (PFPA)[1]

Step-by-Step Methodology

• Sample Pre-treatment:

  • Urine/Blood:[2] Aliquot 1 mL sample. Add 50 µL of Internal Standard (e.g., 3-FA-d5).

  • Solid Seizure: Dissolve 10 mg in 10 mL Methanol. Dilute 1:100 with phosphate buffer.

• Basification:

  • Add 1 mL Carbonate Buffer (pH 10.5) to the sample.

  • Scientific Rationale: The pKa of the amine is ~9-10. High pH ensures the molecule is in its uncharged (free base) state, essential for organic solvent extraction.

• Liquid-Liquid Extraction (LLE):

  • Add 3 mL Extraction Solvent.

  • Vortex for 2 minutes; Centrifuge at 3500 rpm for 5 minutes.

  • Transfer the organic (upper) layer to a clean glass tube.

• Derivatization (Crucial Step):

  • Evaporate solvent to dryness under Nitrogen at 40°C.

  • Reconstitute in 50 µL Ethyl Acetate + 50 µL TFAA.

  • Incubate at 70°C for 20 minutes.

  • Why Derivatize? Underivatized amines often tail on GC columns. Acylation improves peak symmetry and provides unique high-mass ions for spectral confirmation.

Protocol 2: GC-MS Differentiation (The "Alpha-Cleavage" Test)

Objective: Use Electron Ionization (EI) fragmentation physics to distinguish regioisomers.

Instrumental Parameters

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-5MS or Rxi-5Sil MS (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Oven Program: 60°C (1 min) → 20°C/min → 280°C (hold 3 min).

Data Interpretation: The Fragmentation Logic

The location of the nitrogen atom dictates the primary bond breakage (Alpha-Cleavage).

Scenario A: 3-Fluoroamphetamine (Isomer)[3]

• Structure: Ar-CH2-CH(NH-TFA)-CH3

• Cleavage: Bond between C2 and C1 (Benzyl).

• Dominant Ion: [CH(NH-TFA)-CH3]+

• m/z (TFA derivative): 140 (Base Peak).

• m/z (Underivatized): 44 .

Scenario B: (S)-1-(3-Fluorophenyl)propan-1-amine (Target)

• Structure: Ar-CH(NH-TFA)-CH2-CH3

• Cleavage: Bond between C1 and C2 (Ethyl group loss).

• Dominant Ion: [Ar-CH(NH-TFA)]+

• Calculation: 3-Fluorophenyl (95) + CH (13) + NH-CO-CF3 (112) = 220.

• m/z (TFA derivative): 220 (Base Peak).

• m/z (Underivatized): 124 (3-F-Ph-CH=NH2+).

Validation Check: If your spectrum shows a base peak at m/z 44 (native) or 140 (TFA), it is NOT (S)-3-F-1-PPA. It is likely the amphetamine isomer.

Protocol 3: Chiral LC-MS/MS Analysis

Objective: Confirm the (S)-configuration. Enantiomers (R vs S) have identical mass spectra but different pharmacological activities and legal statuses in some jurisdictions.

Methodology

• Column: Chiralpak CBH or Lux Cellulose-2 (5 µm, 150 x 4.6 mm).

• Mobile Phase: Isocratic 90:10 (10 mM Ammonium Acetate pH 5.0 : Acetonitrile).

• Flow Rate: 0.5 mL/min.

• Detection: MS/MS (ESI Positive).

MRM Transitions (Precursor -> Product)

Since both enantiomers fragment identically in collision cells, separation relies entirely on retention time shifts caused by the chiral stationary phase.

Analyte	Precursor (m/z)	Product 1 (Quant)	Product 2 (Qual)	Approx RT (min)*
(S)-3-F-1-PPA	154.1	137.1 (NH3 loss)	109.1 (F-Tropylium)	4.2
(R)-3-F-1-PPA	154.1	137.1	109.1	5.8

*Note: RT varies by column condition. Always run a racemic standard mix first to establish windows.

Fragmentation Pathway Diagram

Understanding the mechanistic origin of the diagnostic ions is essential for defending results in court.

Caption: Electron Ionization fragmentation pathway showing the formation of the diagnostic m/z 124 ion via alpha-cleavage.

References

• United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Amphetamine-type Stimulants. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). SWGDRUG Recommendations, Version 8.1. Retrieved from [Link]

• Westphal, F., et al. (2010). Differentiation of regioisomeric fluoroamphetamine analogs by gas chromatography-mass spectrometry. Forensic Science International. Retrieved from [Link]

• PubChem. (2023). Compound Summary: 1-(3-Fluorophenyl)propan-1-amine.[4][5][6] National Library of Medicine. Retrieved from [Link]

Sources

• 1. Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. appchemical.com [appchemical.com]
• 5. (S)-1-(3-fluorophenyl)propan-1-amine 95% | CAS: 473732-89-7 | AChemBlock [achemblock.com]
• 6. 1168139-41-0|(R)-1-(3-Fluorophenyl)propan-1-amine hydrochloride|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Troubleshooting (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride synthesis impurities

Introduction

Welcome to the technical support hub for (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride (CAS: N/A for specific salt, Free base generic structure related to chiral benzylic amines). This compound is a critical chiral intermediate, often utilized in the synthesis of calcimimetics and CNS-active agents.

Achieving high enantiomeric excess (ee >99%) while maintaining the integrity of the meta-fluorine substituent presents a dual challenge. This guide addresses the three most common failure modes: Racemization/Low Selectivity , Defluorination (C-F Cleavage) , and Dimerization .

Module 1: Enantiomeric Purity & Catalyst Selection

User Issue: "My enantiomeric excess (ee) is stalling at 92-94%. I am using a standard reductive amination with a chiral ligand."

Root Cause Analysis

Standard chiral reductive amination often suffers from "matched/mismatched" kinetics or insufficient face selectivity on the imine intermediate. For this specific substrate, the ethyl group (propyl chain) and the aryl group have similar steric bulk compared to a methyl/aryl split, making face discrimination harder for traditional transition metal catalysts.

The Solution: Biocatalytic Transamination

The industry "Gold Standard" for this transformation has shifted to

-Transaminases ( -TA) . These enzymes offer superior stereocontrol (>99% ee) compared to chemical reduction.

Troubleshooting the Biocatalytic Route

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Unfavorable Equilibrium	The reaction is reversible. Use Isopropylamine (IPA) as the amine donor and actively remove the acetone byproduct (vacuum or N2 sweep).
Low Conversion	Product Inhibition	The product amine is inhibitory to the enzyme. Implement an In-Situ Product Removal (ISPR) system using an organic overlay (e.g., MTBE or n-Heptane) to extract the free base amine as it forms.
Precipitate in Buffer	pH Drift	The amine donor (IPA) is basic. Ensure the buffer (Phosphate/PLP) is strongly buffered at pH 7.0–8.0 .

Visualizing the Pathway

Figure 1: The Biocatalytic Cycle. Note the critical need to remove Acetone to drive the equilibrium forward.

Module 2: Chemical Impurity Profiling

User Issue: "I am detecting an impurity at M-18 (or M-20) in LCMS, and a large impurity at 2x Molecular Weight."

Impurity A: Defluorination (The "Hydro-defluoro" Analog)

• Observation: Mass spectrum shows a peak corresponding to the loss of Fluorine (replaced by Hydrogen).

• Cause: You are likely using Palladium on Carbon (Pd/C) for hydrogenation or reductive amination. The C-F bond on an aromatic ring, especially in the meta/para position, is labile under Pd-catalyzed hydrogenation conditions.

• Fix: Switch to Platinum on Carbon (Pt/C) or Raney Nickel . Platinum is far less active toward C-Halogen oxidative addition than Palladium.

Impurity B: The "Dimer" (Secondary Amine)

• Observation: A peak at roughly

  .

• Cause: During reductive amination, the newly formed primary amine reacts with the unreacted ketone to form a secondary imine, which is then reduced.

• Fix:

  • High Dilution: Keep the ketone concentration low.

  • Amine Excess: Use a large excess of the ammonia source (e.g.,

    or in MeOH).

  • Stepwise Addition: Form the imine first (pre-equilibrium) before adding the reducing agent (NaBH4/NaBH3CN).

Impurity Logic Tree

Figure 2: Troubleshooting logic for common impurities in fluorinated amine synthesis.

Module 3: Salt Formation & Isolation Protocols

User Issue: "My product is oiling out instead of crystallizing as the HCl salt."

The hydrochloride salt of this propyl-amine derivative can be hygroscopic. "Oiling out" usually indicates trapped water or an incorrect solvent polarity during salt formation.

Protocol A: Robust HCl Salt Formation

Do not use aqueous HCl if the salt is difficult to crystallize.

• Isolate Free Base: Extract the reaction mixture into MTBE or Dichloromethane (DCM). Wash with brine, dry over

  , and evaporate to an oil.

• Dissolution: Redissolve the oil in anhydrous Diethyl Ether or 1,4-Dioxane (5 volumes).

• Acidification: Cool to 0°C. Dropwise add 4M HCl in Dioxane (1.1 equivalents).

  • Why Dioxane? It is non-hygroscopic compared to ether/alcohol and promotes tighter crystal packing.

• Crystallization: If oil separates, add a seed crystal and scratch the flask. If still oiling, add n-Heptane dropwise until turbidity persists, then refrigerate (-20°C).

• Filtration: Filter quickly under Nitrogen (to prevent moisture absorption).

Detailed Experimental Protocols

Method 1: Ellman's Auxiliary (Chemical Route - High Reliability)

Recommended for lab-scale (<100g) where enzyme screening is not feasible.

Step 1: Imine Formation

• Combine 1-(3-fluorophenyl)propan-1-one (1.0 eq) and (S)-(-)-tert-Butanesulfinamide (1.1 eq) in THF.

• Add

  (2.0 eq). Note: Titanium acts as a Lewis acid and water scavenger.

• Reflux for 12-24h until ketone is consumed (TLC/HPLC).

• Quench: Pour into brine/EtOAc. The Titanium salts will form a thick paste. Filter through Celite.

Step 2: Diastereoselective Reduction

• Dissolve the sulfinyl imine in dry THF. Cool to -48°C or -78°C.

• Add L-Selectride or NaBH4 (excess).

  • Stereocontrol: The bulky tert-butyl group directs the hydride attack.

• Warm to RT and quench with

  .

Step 3: Cleavage to HCl Salt

• Dissolve the sulfinamide intermediate in MeOH.

• Add 4M HCl in Dioxane (excess). Stir for 1h.

• Concentrate and recrystallize using Protocol A above.

Method 2: Biocatalytic Synthesis (Green Route)

Recommended for scale-up (>100g) and maximum ee.

• Buffer Prep: 100 mM Potassium Phosphate buffer (pH 7.5) containing 1 mM PLP (cofactor).

• Substrate: Dissolve 1-(3-fluorophenyl)propan-1-one in IPA (10% v/v of total volume) and DMSO (5% v/v).

• Enzyme: Add (S)-selective

  -Transaminase (e.g., Codexis ATA or similar commercial variant).

• Reaction: Incubate at 30°C with orbital shaking.

• Workup: Basify to pH >11 with NaOH. Extract with MTBE.

References

• Biocatalytic Transamination Reviews

  • Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines.[1][2][3] MDPI. Link

  • Application of ω-Transaminases in the Pharmaceutical Industry.[1][2] ResearchGate.[2][4] Link

• Ellman Auxiliary Chemistry

  • Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines.[5] Harvard/Myers Group. Link

  • A Facile Three-Step Synthesis of 1,2-Amino Alcohols Using the Ellman Homochiral tert-Butylsulfinamide. ResearchGate.[2][4] Link

• Reductive Amination & Impurities

  • Amine synthesis by reductive amination.[6][7][8] Organic Chemistry Portal. Link

  • Hydrodefluorination and Hydrogenation of Fluorobenzene under Mild Aqueous Conditions. ResearchGate.[2][4] Link

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Characterization of Route Specific Impurities Found in Methamphetamine Synthesized by the Leuckart and Reductive Amination Methods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Process Optimization for Fluorophenylpropanamine Synthesis

Executive Summary & Scope

This technical guide addresses the synthesis of fluorophenylpropanamines (specifically regioisomers of fluorinated amphetamines/phenethylamines) via the reductive amination of fluorophenylacetone (fluorinated P2P). These compounds are critical intermediates in the development of CNS-active pharmaceutical agents and metabolic probes.

The primary challenge in this synthesis is achieving high chemoselectivity for the primary amine while suppressing two dominant side reactions:

• Dimerization: Formation of secondary amines (

  -dialkyl species).

• Hydrodefluorination: Loss of the fluorine substituent under catalytic hydrogenation conditions.

• Direct Reduction: Conversion of the ketone substrate to the corresponding alcohol (1-(fluorophenyl)propan-2-ol).

Reaction Mechanics & Pathway Analysis

To optimize yield, one must understand the competitive kinetics between imine formation and direct carbonyl reduction.

The Kinetic Landscape

The reaction proceeds via the formation of a hemiaminal intermediate, which dehydrates to form the imine (Schiff base). The imine is then reduced to the target amine.[1][2][3][4]

Critical Control Point: If the reducing agent is too active or introduced too early, the ketone is reduced directly to the alcohol (dead-end impurity). If the concentration of the primary amine product builds up, it reacts with the imine to form a secondary amine (dimer).

Reaction Pathway Diagram

The following diagram illustrates the competitive pathways and the intervention points for optimization.

Figure 1: Mechanistic pathway of reductive amination showing competitive side reactions (Alcohol and Dimer formation).

Optimization Module: Catalyst & Reagents

Catalyst Selection (Heterogeneous Hydrogenation)

The choice of catalyst dictates the integrity of the Carbon-Fluorine (C-F) bond.

Catalyst System	Activity	C-F Bond Stability	Risk Profile	Recommendation
Pd/C (5-10%)	High	Moderate	High Risk: Aryl-fluorides are generally stable, but Pd can catalyze hydrodefluorination at high T (>60°C) or high P (>5 bar).	Standard: Use at <40°C.
Pt/C (Sulfided)	Moderate	High	Low Risk: Platinum is less prone to oxidative insertion into C-F bonds than Palladium.	Preferred for labile substrates.
Raney Nickel	High	High	Moderate Risk: Requires basic conditions which may promote polymerization of sensitive intermediates.	Alternative: Good for bulk scale.

The "Borch" Modification (Lab Scale)

For high-value, small-scale optimization (<10g), avoid catalytic hydrogenation in favor of hydride reagents to maximize chemoselectivity.

• Reagent: Sodium Triacetoxyborohydride (STAB) or

  .

• Advantage: STAB is less basic and reduces imines much faster than ketones, effectively eliminating alcohol impurities.

Troubleshooting & FAQ

Scenario A: "I am seeing 15-20% Alcohol impurity in my LC-MS."

Diagnosis: The reduction is outpacing the imine formation. The ketone is being reduced before it can react with the amine source.[3] Corrective Action:

• Pre-equilibrium: Stir the ketone and amine source (e.g., Ammonium Acetate) for 2 hours before adding the reducing agent or hydrogen pressure.

• Dehydrating Agents: Add activated Molecular Sieves (3Å or 4Å) or Titanium Isopropoxide (

  ) to shift the equilibrium toward the imine.

  • Protocol: Add 1.2 eq

    to the ketone/amine mix. Stir 1h. Then add reductant. (See Mattson et al.).

Scenario B: "My product is a viscous oil, not a solid, and NMR shows a mixture."

Diagnosis: Likely dimerization. The primary amine product reacted with the intermediate imine.[2][3] Corrective Action:

• High Dilution: Run the reaction at 0.1 M concentration.

• Excess Amine: Increase the equivalents of the amine source (e.g.,

  ) to 10-15 equivalents. This statistically favors the attack of ammonia over the product amine.

Scenario C: "I lost the Fluorine atom (Defluorination)."

Diagnosis: Hydrogenolysis of the C-F bond.[5] Corrective Action:

• Switch Catalyst: Move from Pd/C to Pt/C (sulfided).

• Lower Pressure: If using hydrogenation, reduce pressure to 1 atm (balloon) and temperature to ambient.

• Poisoning: Add trace quinoline to the Pd/C reaction to attenuate catalyst activity.

Standardized Protocol (Optimized)

Method: Catalytic Hydrogenation (Scale-Up Friendly) Target: 4-Fluorophenylpropan-2-amine

• Preparation: In a high-pressure reactor, dissolve 4-fluorophenylacetone (1.0 eq) in Methanol (0.2 M concentration).

• Amine Source: Add Ammonium Acetate (10.0 eq). Note: The excess is crucial to suppress dimerization.

• Acid Additive: Add Acetic Acid (1.0 eq) to catalyze imine formation.

• Equilibration (Critical Step): Stir at room temperature for 2 hours. Do not skip.

• Reduction: Add Pt/C (5% w/w) catalyst (5 mol%). Purge with Nitrogen, then Hydrogen.

• Reaction: Pressurize to 3 bar (45 psi) and stir at 25°C for 12-24 hours. Do not heat above 40°C to prevent defluorination.

• Workup: Filter catalyst over Celite. Concentrate filtrate. Acidify with HCl to pH 2, wash with ether (removes non-basic impurities like alcohols), then basify aqueous layer to pH 12 and extract with DCM.

Decision Logic for Troubleshooting

Use the following logic flow to diagnose yield issues during In-Process Control (IPC).

Figure 2: Troubleshooting logic for common reaction failures.

References

• Abdel-Magid, A. F., et al. (1996).[6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Borch, R. F., et al. (1971).[7] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.[7][8]

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry.

• Gross, T., et al. (2002). "Hydrogenation of Fluorinated Arenes: Fine-Tuning of the Catalyst." Organic Process Research & Development. (General reference for C-F stability).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. jocpr.com [jocpr.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. dspace.mit.edu [dspace.mit.edu]

Improving yield and purity of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride

Welcome to the technical support center for (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your experimental outcomes by improving both the chemical yield and enantiomeric purity of this chiral amine salt.

Troubleshooting Guide

This section addresses specific challenges you may encounter during the synthesis and purification of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride.

Issue 1: My overall reaction yield is consistently low.

Low yield can be attributed to several factors throughout the synthetic process, from the initial formation of the racemic amine to the final salt formation and isolation.

Potential Causes & Solutions:

• Incomplete Reductive Amination: If you are synthesizing the amine via reductive amination of 3-fluoropropiophenone, incomplete reaction is a common culprit.[1][2]

  • Causality: The formation of the imine intermediate is an equilibrium-driven process.[3] Water is a byproduct, and its presence can shift the equilibrium back towards the starting materials. The subsequent reduction of the imine is the rate-determining step.

  • Troubleshooting Steps:

    • Drying Agents: Ensure anhydrous reaction conditions. The use of drying agents like magnesium sulfate or molecular sieves can help drive the imine formation equilibrium forward.

    • pH Control: The reaction is typically favored under weakly acidic conditions (pH 4-6). This protonates the carbonyl group, making it more electrophilic, but does not excessively protonate the amine nucleophile, which would render it unreactive.

    • Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is often preferred as it is more selective for imines over ketones and is tolerant of mildly acidic conditions.[4] Sodium cyanoborohydride (NaBH3CN) is another effective option.[1][3]

• Losses During Work-up and Extraction: The basicity of the amine requires careful pH adjustment during aqueous work-up.

  • Causality: The free amine is soluble in organic solvents, while its protonated form (the ammonium salt) is water-soluble. Incomplete basification will result in the loss of product to the aqueous layer.

  • Troubleshooting Steps:

    • pH Monitoring: When neutralizing the reaction mixture to isolate the free amine, ensure the aqueous layer is sufficiently basic (pH > 10) before extraction with an organic solvent. Use a pH meter for accuracy.

    • Multiple Extractions: Perform multiple extractions with a suitable organic solvent (e.g., dichloromethane, ethyl acetate) to ensure complete recovery of the free amine from the aqueous phase.

• Sub-optimal Chiral Resolution: In classical resolution, the theoretical maximum yield for the desired enantiomer is 50%. Lower yields often indicate inefficient separation of the diastereomeric salts.

  • Causality: The separation relies on the differential solubility of the two diastereomeric salts formed between the racemic amine and the chiral resolving agent.[5] If the solubilities are too similar in the chosen solvent, or if the crystallization is too rapid, co-precipitation will occur, reducing the yield of the pure diastereomer.

  • Troubleshooting Steps:

    • Solvent Screening: Experiment with different solvent systems to maximize the solubility difference between the diastereomeric salts. A mixture of polar and non-polar solvents is often effective.

    • Controlled Crystallization: Allow the crystallization to proceed slowly. Rapid cooling or high supersaturation can lead to the entrapment of the more soluble diastereomer. Seeding the solution with a small crystal of the desired diastereomeric salt can promote controlled crystallization.[6]

Issue 2: The enantiomeric excess (e.e.) of my product is below the desired level.

Achieving high enantiomeric purity is critical for pharmaceutical applications. Low e.e. can stem from either the asymmetric synthesis or the resolution step.

Potential Causes & Solutions:

• Inefficient Chiral Resolution: This is the most common reason for low e.e. when using classical resolution methods.[7]

  • Causality: As mentioned previously, co-precipitation of the undesired diastereomeric salt is a primary cause. The choice of resolving agent is also crucial.

  • Troubleshooting Steps:

    • Choice of Resolving Agent: The interaction between the amine and the chiral acid is highly specific. Screening a variety of resolving agents is recommended. Common choices for amines include tartaric acid derivatives, mandelic acid, and camphorsulfonic acid.[8]

    • Recrystallization: One or more recrystallizations of the diastereomeric salt can significantly enhance the enantiomeric purity. Each recrystallization step enriches the less soluble diastereomer.

    • Monitoring Progress: Use chiral HPLC to monitor the e.e. of the free amine obtained from a small sample of the crystallized diastereomeric salt after each recrystallization.

• Racemization: While less common under standard conditions, some factors can contribute to the racemization of the chiral center.

  • Causality: Harsh pH conditions (either strongly acidic or basic) or elevated temperatures can potentially lead to racemization, especially if impurities are present that can catalyze the process.

  • Troubleshooting Steps:

    • Mild Conditions: During the liberation of the free amine from the diastereomeric salt, use a mild base and avoid excessive heat. Similarly, when forming the hydrochloride salt, use mild conditions.

    • Purity of Starting Materials: Ensure the purity of the racemic amine before resolution, as impurities can sometimes interfere with the crystallization process.

Issue 3: I'm observing an unknown impurity in my NMR/HPLC analysis.

The nature of the impurity will dictate the best method for its removal.

Potential Causes & Solutions:

• Unreacted Starting Material: 3-fluoropropiophenone may be carried through the reaction if the reductive amination is incomplete.

  • Identification: This can be identified by comparing the NMR or HPLC of your product with that of the starting material.

  • Removal: A simple acid-base extraction can remove the neutral ketone from the basic amine. Dissolve the crude product in an organic solvent, wash with an acidic aqueous solution (e.g., 1M HCl) to protonate the amine and move it to the aqueous layer, leaving the ketone in the organic layer. Then, basify the aqueous layer and re-extract the pure amine.

• Over-reduction Products: In some cases, the aromatic ring can be partially reduced if harsh reducing agents or conditions are used.

  • Identification: Mass spectrometry can help identify if the impurity has a different molecular weight. NMR spectroscopy may show the loss of aromatic signals and the appearance of aliphatic signals.

  • Removal: This type of impurity can be difficult to remove by simple extraction. Column chromatography of the free amine before salt formation is often the most effective method.

• Side-products from Reductive Amination: The formation of secondary amines through over-alkylation is a potential side reaction.[1]

  • Identification: These will have a higher molecular weight and can be detected by mass spectrometry.

  • Removal: Purification by column chromatography is typically required.

Issue 4: The final hydrochloride salt is oily/hygroscopic and difficult to handle.

The physical properties of the final salt are highly dependent on its purity and the crystallization conditions.

Potential Causes & Solutions:

• Residual Solvent or Water: The presence of even small amounts of solvent or water can prevent the formation of a crystalline solid.

  • Causality: Solvents can interfere with the formation of a stable crystal lattice. Amine salts are often hygroscopic and will readily absorb moisture from the air.

  • Troubleshooting Steps:

    • Anhydrous Conditions: Use anhydrous HCl (e.g., as a solution in isopropanol or dioxane) for the salt formation. Ensure all glassware is thoroughly dried.

    • Azeotropic Removal of Water: If water is suspected, dissolving the free amine in a solvent like toluene and distilling off the solvent can help remove residual water azeotropically.

    • Drying: Dry the final product under high vacuum for an extended period.

• Impurities: Chemical impurities can disrupt the crystal lattice, leading to the formation of an oil or a low-melting solid.[9]

  • Causality: Impurities are incorporated into the crystal structure, introducing defects and lowering the melting point.

  • Troubleshooting Steps:

    • Purify the Free Amine: Ensure the free amine is of high purity before forming the salt. Column chromatography or distillation can be used for this purpose.

    • Recrystallization of the Salt: If the salt has already been formed, recrystallization from a suitable solvent system can improve its crystallinity.[9] Common solvents for recrystallizing amine hydrochlorides include isopropanol, ethanol, or mixtures with diethyl ether or ethyl acetate.[9]

Experimental Workflow for Chiral Resolution and Purification

Caption: Workflow for Chiral Resolution and Purification.

Frequently Asked Questions (FAQs)

Q1: What is the best way to determine the enantiomeric excess (e.e.) of my amine?

Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the e.e. of chiral amines.[10] You will need a chiral stationary phase (CSP). Polysaccharide-based columns are often effective for the separation of amine enantiomers.[11] Alternatively, NMR spectroscopy can be used after derivatizing the amine with a chiral derivatizing agent, which converts the enantiomers into diastereomers with distinguishable NMR signals.[12]

Q2: What are the recommended storage conditions for (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride?

The hydrochloride salt is generally more stable than the free amine. It should be stored in a tightly sealed container in a cool, dry place, protected from light and moisture to prevent degradation and hygroscopic absorption.

Q3: Can I use asymmetric synthesis instead of chiral resolution?

Yes, asymmetric synthesis is a powerful alternative to classical resolution. Methods like the asymmetric hydrogenation of a corresponding imine using a chiral catalyst can directly produce the desired (S)-enantiomer with high e.e., avoiding the 50% theoretical yield limit of resolution.[13] However, these methods often require specialized catalysts and optimization of reaction conditions.

Q4: How can I confirm the formation of the hydrochloride salt?

The formation of the salt can be confirmed by several methods:

• Solubility: The hydrochloride salt should be soluble in water, whereas the free amine is typically not.

• NMR Spectroscopy: In the 1H NMR spectrum, the signals of the protons adjacent to the nitrogen will often shift downfield upon protonation.

• IR Spectroscopy: The N-H stretching vibrations in the IR spectrum will change upon formation of the ammonium salt.

• Elemental Analysis: This can confirm the presence of chlorine and the correct elemental composition of the salt.

Data Summary Table

Parameter	Recommendation	Rationale
Reductive Amination pH	4 - 6	Optimizes carbonyl activation without deactivating the amine nucleophile.
Chiral Resolving Agents	(+)-Tartaric Acid, (-)-Dibenzoyltartaric Acid, (S)-(+)-Mandelic Acid	These are commercially available and have a proven track record for resolving chiral amines.[8]
Salt Formation Solvent	Anhydrous Isopropanol or Diethyl Ether	These solvents facilitate the precipitation of the hydrochloride salt while minimizing water content.[9][14]
Purification Method	Recrystallization	Effective for improving both chemical and enantiomeric purity of the diastereomeric and final salts.[9]

Detailed Protocol: Recrystallization of the Diastereomeric Salt

This protocol provides a general guideline for improving the enantiomeric purity of the desired diastereomeric salt. The specific solvent and volumes will need to be optimized for your particular diastereomeric salt.

• Dissolution: In a clean, dry flask, add the filtered diastereomeric salt. Add the minimum amount of a suitable hot solvent (or solvent mixture) to completely dissolve the salt.

• Cooling: Allow the solution to cool slowly to room temperature. Uncontrolled, rapid cooling can trap impurities.

• Crystallization: If crystals do not form upon cooling, you can try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure diastereomeric salt.

• Maturation: Allow the crystals to stand at room temperature for several hours, or in a refrigerator overnight, to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum.

• Analysis: Liberate the free amine from a small sample of the recrystallized salt and analyze its enantiomeric excess by chiral HPLC. Repeat the recrystallization process until the desired e.e. is achieved.

References

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Cruz, A. C., et al. (2021, October 22). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews, ACS Publications. Retrieved from [Link]

• Various Authors. (2017, February 7). Purification of organic hydrochloride salt?. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). CN100432043C - Preparation method of 3-methylamino-1-phenylpropanol.
• Google Patents. (n.d.). US5686588A - Amine acid salt compounds and process for the production thereof.

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• PubMed. (n.d.). Asymmetric synthesis of syn- and anti-1,3-amino alcohols. Retrieved from [Link]

• Yakhak Hoeji. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• PubMed Central. (n.d.). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Retrieved from [Link]

• Sciencemadness.org. (2006, December 10). Isolation of primary amines as HCL salt problem. Retrieved from [Link]

• ALWSCI. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from [Link]

• CNKI. (n.d.). Asymmetric Synthesis of (S)-3-Chloro-1-phenyl-1-propanol Using Borane Amine Complex-CBS as Catalyst. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Chiralpedia. (2025, September 15). Part 6: Resolution of Enantiomers. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

• PubMed Central. (2025, June 4). Toward Chiral Recognition by Design: Uncovering the Self-Enantioresolving Properties of Chiral Amine Derivatives. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Retrieved from [Link]

• RSC Publishing. (2023, October 17). Recent asymmetric synthesis of natural products bearing an α-tertiary amine moiety via temporary chirality induction strategies. Retrieved from [Link]

• ResearchGate. (n.d.). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Retrieved from [Link]

• Reddit. (2018, May 13). Ways of crashing out amines. Retrieved from [Link]

• Google Patents. (n.d.). EP1036189A1 - Resolution of chiral amines.

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Retrieved from [Link]

• Onyx Scientific. (n.d.). Chiral Resolution Screening. Retrieved from [Link]

• Google Patents. (n.d.). US5364987A - Process for the preparation of 1,3-propanediol.

• PubMed. (n.d.). Asymmetric Synthesis of Substituted anti-β-Fluorophenylalanines. Retrieved from [Link]

• PubMed Central. (2017, November 15). Asymmetric synthesis of propargylamines as amino acid surrogates in peptidomimetics. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
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• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
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• 6. US5686588A - Amine acid salt compounds and process for the production thereof - Google Patents [patents.google.com]
• 7. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 8. onyxipca.com [onyxipca.com]
• 9. researchgate.net [researchgate.net]
• 10. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 11. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]

Reference Data & Comparative Studies

Comparative study of (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride and its analogs

Executive Summary

Product Identity: (S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride CAS (Racemic Base): 30272-08-3 | CAS (R-isomer HCl): 1168139-41-0 (Reference for enantiomer) Core Application: Chiral building block for calcimimetics, monoamine reuptake inhibitors, and trace amine-associated receptor (TAAR) ligands.

This guide provides a technical comparison of (S)-1-(3-Fluorophenyl)propan-1-amine against its non-fluorinated parent and positional isomers. It focuses on the strategic insertion of fluorine to modulate lipophilicity (LogP), basicity (pKa), and metabolic stability without altering steric bulk.

Comparative Technical Specifications

The following table contrasts the target molecule with its direct analogs. The 3-fluoro substitution offers a "Goldilocks" zone of metabolic protection and lipophilic increase without the para-position steric clash often seen in 4-fluoro analogs.[1]

Feature	(S)-3-Fluoro Analog (Target)	(S)-Unsubstituted (Reference)	(S)-4-Fluoro Analog
Structure	Meta-F substitution	No substitution	Para-F substitution
LogP (Predicted)	~2.45	~2.10	~2.45
pKa (Amine)	~9.2 (Lower basicity)	~9.8	~9.4
Metabolic Stability	High (Blocks m-hydroxylation)	Low (Prone to ring oxidation)	Medium (Blocks p-hydroxylation)
Steric Profile	Minimal interference	Baseline	Potential active-site clash
Synthesis Yield (ATA)	85-92% (High conversion)	>95%	88-94%

Key Insight: The electron-withdrawing nature of the fluorine atom at the meta position inductively reduces the electron density on the nitrogen lone pair, slightly lowering the pKa.[1] This can improve blood-brain barrier (BBB) permeability by increasing the fraction of uncharged species at physiological pH compared to the unsubstituted parent.[1]

Synthesis & Resolution Protocols

Two primary routes are validated for generating high-enantiopurity (S)-1-(3-Fluorophenyl)propan-1-amine: Biocatalytic Transamination (Synthesis) and Lipase Kinetic Resolution (Purification).

Method A: Asymmetric Synthesis via -Transaminase (Recommended)

This method is preferred for scale-up as it theoretically allows 100% yield from the prochiral ketone.[2]

• Enzyme: (S)-selective

  -Transaminase (e.g., Vibrio fluvialis or engineered PjTA variants).

• Substrate: 1-(3-Fluorophenyl)propan-1-one (3-Fluoropropiophenone).

• Amine Donor: Isopropylamine (IPA) or L-Alanine.

Protocol:

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.5) containing 1 mM PLP (Pyridoxal-5'-phosphate).[2]

• Reaction Mix: Dissolve 3-Fluoropropiophenone (50 mM) in DMSO (10% v/v final). Add to buffer.

• Amine Donor: Add Isopropylamine (1.0 M) to drive equilibrium.

• Initiation: Add lyophilized Transaminase (10 mg/mL). Incubate at 30°C with orbital shaking (200 rpm) for 24 hours.

• Workup: Basify to pH 12 with NaOH. Extract 3x with MTBE (Methyl tert-butyl ether).

• Salt Formation: Treat organic phase with 4M HCl in Dioxane to precipitate the hydrochloride salt.

Method B: Kinetic Resolution via Lipase (CALB)

Used when starting from the racemic amine.[3]

• Enzyme: Candida antarctica Lipase B (Novozym 435).

• Acyl Donor: Ethyl Acetate (acts as solvent and reactant).

Protocol:

• Dissolve racemic amine (100 mM) in dry Ethyl Acetate.

• Add Novozym 435 (20 mg/mL).[1]

• Shake at 40°C. CALB selectively acetylates the (R)-enantiomer .[1]

• Stop: Filter enzyme after 50% conversion (monitor via GC/HPLC).

• Purification: The reaction mixture contains (S)-amine (unreacted) and (R)-amide. Separate via acid-base extraction (Amine is soluble in acid; Amide remains in organic phase).

Analytical Validation (Chiral HPLC)

To verify the enantiomeric excess (ee%) of the (S)-isomer, use the following self-validating chromatographic method.

• Column: Chiralpak IA or IB (Immobilized Amylose/Cellulose derivatives).

• Dimensions: 250 x 4.6 mm, 5 µm.[1]

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (98 : 2 : 0.1).

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 262 nm.[1]

• Temperature: 25°C.

Expected Results:

• (R)-Isomer Retention: ~8.5 min

• (S)-Isomer Retention: ~10.2 min

• Note: Elution order may reverse depending on the specific polysaccharide backbone (Amylose vs Cellulose).[1] Always run a racemic standard first.

Visualizing the Decision Logic

The following diagrams illustrate the synthesis workflow and the logic for selecting the 3-fluoro analog over others.

Figure 1: Dual-pathway synthesis strategy. The Transaminase route is direct and high-yield, while Lipase resolution is suitable for racemic starting materials.

Figure 2: Decision matrix for medicinal chemists selecting between phenylpropylamine analogs.

References

• Enzymatic Synthesis: Transaminase-mediated synthesis of enantiopure drug-like 1-phenylpropan-2-amines.[1][4] (2020).[5] National Institutes of Health (NIH).

• Kinetic Resolution: Highly Efficient Lipase-Catalyzed Kinetic Resolution of Chiral Amines. (2025).[3][6] ResearchGate.

• Analytical Methods: Enantiomer Separation of Chiral Amines on Polysaccharide Phenylcarbamates. (2021).[7][8][9] Yakhak Hoeji.

• Chemical Data: 1-Phenylpropan-1-amine Compound Summary. PubChem.[1][6][10][11]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. 3-Phenylpropylamine | C9H13N | CID 16259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 8. mdpi.com [mdpi.com]
• 9. re.public.polimi.it [re.public.polimi.it]
• 10. 1-Phenylpropan-1-amine | C9H13N | CID 18054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Phenylpropylamines | Fisher Scientific [fishersci.com]

Technical Comparison Guide: Reference Standards for (S)-1-(3-Fluorophenyl)propan-1-amine Hydrochloride

Executive Summary

(S)-1-(3-Fluorophenyl)propan-1-amine hydrochloride is a critical chiral building block, often employed in the asymmetric synthesis of calcimimetics and other fluorinated pharmaceutical intermediates. In drug development, the enantiomeric purity of this starting material directly dictates the stereochemical integrity of the final API.

This guide objectively compares the performance of Certified Reference Materials (CRMs) against Working Standards and Reagent Grade alternatives. It provides a validated analytical framework to ensure that the "S" enantiomer is distinguished from the "R" distomer with high resolution (

).[1]

Part 1: The Challenge of Chiral Purity

The primary analytical challenge for this molecule is the enantiomeric excess (ee) determination. The 3-fluorophenyl substitution introduces electronic effects that can alter retention times compared to non-fluorinated analogs, while the amine group is prone to peak tailing on silica-based columns due to silanol interactions.

Critical Quality Attributes (CQAs):

• Stereochemical Purity: The (S)-enantiomer must be distinguished from the (R)-enantiomer (distomer).

• Salt Stoichiometry: Confirming the hydrochloride salt form is crucial for stability and molecular weight calculations.

• Regioisomerism: Distinguishing the 3-fluoro isomer from potential 2-fluoro or 4-fluoro impurities.

Part 2: Comparative Analysis of Reference Standard Grades

The choice of reference standard dictates the uncertainty budget of your analytical method. Below is a direct comparison of the three primary tiers of standards available to researchers.

Table 1: Performance Matrix of Reference Standard Alternatives

Feature	Option A: Certified Reference Material (CRM)	Option B: In-House Working Standard	Option C: Reagent Grade Chemical
Purity (Assay)	> 99.5% (Mass Balance/qNMR)	Qualified against CRM (typically >99.0%)	Variable (~95-98%)
Traceability	SI-Traceable (NIST/BIPM)	Traceable to CRM	None
Characterization	HPLC, GC, NMR, MS, ROI, TGA, KF	HPLC, ID (IR/NMR)	Minimal (often just HPLC Area%)
Uncertainty	Explicitly stated (e.g., ± 0.3%)	Derived from CRM uncertainty	Unknown
Intended Use	Method Validation, Release Testing	Routine QC, Stability Studies	Early R&D, Synthesis Screening
Risk Profile	Low (Defensible in audits)	Medium (Requires re-qualification)	High (Unsuitable for GMP)

Technical Insight: The "Purity Cascade"

Using Option C (Reagent Grade) for quantitative analysis introduces a systematic error . If a reagent grade standard is 95% pure but assumed to be 100%, your API potency calculation will be artificially inflated by 5%, potentially leading to out-of-specification (OOS) results during release testing.

Part 3: Experimental Validation & Protocol

To validate the performance of the Reference Standard, we utilize Chiral Normal-Phase HPLC . This method is self-validating through strict System Suitability Tests (SST).

Validated Analytical Method (Chiral HPLC)

• Objective: Quantify Enantiomeric Excess (ee) and Chemical Purity.

• Principle: The polysaccharide-based stationary phase interacts with the amine via hydrogen bonding and

  interactions (fluorophenyl ring), creating separation between S and R isomers.

Instrument Parameters:

• Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or equivalent),

  .

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA)

  • Ratio: 90 : 10 : 0.1 (v/v/v)

  • Note: DEA is mandatory to suppress silanol activity and prevent amine tailing.

• Flow Rate: 1.0 mL/min[1]

• Temperature:

• Detection: UV @ 215 nm (Maximal absorption for fluorophenyl group).

• Injection Volume:

  .

Protocol Steps

• Standard Preparation: Dissolve accurately weighed (S)-1-(3-Fluorophenyl)propan-1-amine HCl Reference Standard in Mobile Phase to a concentration of

  .

• System Suitability: Inject the Racemic Mixture (containing both S and R isomers) to establish resolution.

• Sample Analysis: Inject the test sample.

• Calculation:

Acceptance Criteria (Self-Validating Metrics)

• Resolution (

  ): between (S) and (R) enantiomers.[1]

• Tailing Factor (

  ): (Ensures DEA is effective).

• Retention Time Repeatability:

  (n=6).

Part 4: Qualification Workflow Visualization

The following diagram illustrates the rigorous process required to qualify a Secondary Working Standard against a Primary CRM . This workflow ensures traceability and data integrity in GMP environments.

Figure 1: Traceability chain showing the derivation of a Working Standard from a Primary CRM/Certified Source. This ensures that routine testing (green node) remains scientifically linked to the absolute truth of the Primary Standard (blue node).

References

• European Pharmacopoeia (Ph. Eur.). Chapter 5.12 Reference Standards.[2] Available at: [Link]

• Phenomenex. Technical Guide to Chiral HPLC Separations: Method Development Strategies. Available at: [Link]

• Yang, C., et al. (2019). "Enantioseparation of Cinacalcet and its Related Compounds by HPLC with Self-Made Chiral Stationary Phases."[3] Current Pharmaceutical Analysis. Available at: [Link]

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pharmaceutical Secondary Standards [sigmaaldrich.com]
• 3. benthamdirect.com [benthamdirect.com]